Luxabendazole-D3

Core Science & Biosynthesis

Luxabendazole-D3: A Technical Guide to its Presumed Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Luxabendazole is a broad-spectrum benzimidazole (B57391) carbamate (B1207046) anthelmintic. While specific data on the deuterated form, Luxabendazole-D3, is not extensively available in public literature, its fundamental mechanism of action is presumed to be identical to that of the parent compound and other members of the benzimidazole class. This technical guide provides an in-depth overview of this presumed mechanism, focusing on the interaction with tubulin, the primary molecular target. This document compiles available quantitative data for related benzimidazole compounds, details relevant experimental protocols, and presents visual representations of the key pathways and workflows to support further research and development in this area. The inclusion of deuterium (B1214612) in the "D3" variant is a common pharmaceutical strategy to favorably alter the pharmacokinetic profile of a drug, and is not expected to alter its core mechanism of action.

Introduction to Luxabendazole and the Benzimidazole Class

Luxabendazole, chemically known as methyl 5-(4-fluorophenylsulfonyloxy)benzimidazole-2-carbamate, belongs to the benzimidazole family of anthelmintic drugs. These agents are widely used to treat infections caused by parasitic worms (helminths) in both human and veterinary medicine. The "D3" designation in Luxabendazole-D3 signifies the presence of three deuterium atoms, a modification typically employed to influence a drug's metabolic fate, potentially enhancing its half-life and bioavailability. This alteration, however, is not anticipated to change the drug's mode of action at the molecular level.

The primary mechanism of action for benzimidazoles is the disruption of microtubule-dependent cellular processes in helminths through specific binding to the protein β-tubulin. This targeted action leads to a cascade of downstream effects, ultimately resulting in the paralysis and death of the parasite.

Core Mechanism of Action: Inhibition of Tubulin Polymerization

The central mechanism of action of Luxabendazole-D3 is the inhibition of microtubule polymerization in parasitic helminths. Microtubules are dynamic polymers of α- and β-tubulin heterodimers that are crucial for a variety of essential cellular functions.

Benzimidazoles, including Luxabendazole, selectively bind to a specific site on the β-tubulin subunit of the parasite. This binding event prevents the polymerization of tubulin dimers into microtubules. The disruption of microtubule formation has several profound and detrimental consequences for the parasite.

Downstream Cellular Effects of Microtubule Disruption

The inhibition of microtubule polymerization by benzimidazoles triggers a cascade of downstream cellular events that collectively contribute to the anthelmintic effect:

• Impaired Nutrient Absorption: Microtubules are critical for the structure and function of the intestinal cells of helminths, which are responsible for nutrient uptake. Disruption of the microtubule network leads to a significant reduction in glucose absorption, a primary energy source for the parasite.

• Depletion of Glycogen Stores: With impaired glucose uptake, the parasite is forced to utilize its stored energy reserves, leading to the rapid depletion of glycogen.

• Inhibition of Cell Division: Microtubules are the primary components of the mitotic spindle, which is essential for chromosome segregation during cell division. By inhibiting microtubule formation, benzimidazoles arrest cell division, preventing growth and reproduction of the parasite.

• Disruption of Intracellular Transport: Microtubules act as tracks for the transport of vesicles and organelles within the cell. Their disruption impairs vital processes such as the secretion of enzymes and the transport of cellular components.

• Tegumental Damage: In parasitic flatworms like cestodes, the tegument, a syncytial outer layer, is a primary site of nutrient absorption and interaction with the host. Benzimidazoles have been shown to specifically disrupt the microtubules within the tegument, leading to a breakdown of this critical structure.[1]

These multifaceted effects lead to a state of energy deprivation, immobilization, and ultimately, the death of the parasite.

Figure 1. Presumed signaling pathway of Luxabendazole-D3's mechanism of action.

Quantitative Data: Benzimidazole-Tubulin Interactions

While specific quantitative data for Luxabendazole-D3 is scarce in the public domain, data from studies on other benzimidazole compounds provide valuable insights into their potency and binding characteristics. The following tables summarize key quantitative parameters for the interaction of various benzimidazoles with tubulin.

Table 1: Inhibition of Tubulin Polymerization by Benzimidazole Derivatives

Compound	Target Organism	IC50 (µM)	Reference
Mebendazole	Haemonchus contortus	0.25	Lubega & Prichard, 1991
Albendazole	Haemonchus contortus	0.35	Lubega & Prichard, 1991
Fenbendazole	Haemonchus contortus	0.40	Lubega & Prichard, 1991
Oxfendazole	Haemonchus contortus	0.50	Lubega & Prichard, 1991
Thiabendazole	Haemonchus contortus	>10	Lubega & Prichard, 1991

IC50: The half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition of a biological process.

Table 2: Binding Affinity of Benzimidazoles to Haemonchus contortus Tubulin

Compound	Kd (µM)	Bmax (nmol/mg protein)	Reference
Mebendazole	0.12	0.45	Lubega & Prichard, 1991
Albendazole	0.18	0.42	Lubega & Prichard, 1991

Kd: The equilibrium dissociation constant, a measure of the binding affinity of a drug to its target. A lower Kd indicates a higher binding affinity. Bmax: The maximum number of binding sites.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the mechanism of action of benzimidazole anthelmintics.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of tubulin into microtubules.

Objective: To determine the IC50 value of a test compound for the inhibition of tubulin polymerization.

Principle: The polymerization of purified tubulin into microtubules can be monitored by measuring the increase in turbidity (light scattering) at 340 nm in a spectrophotometer.

Materials:

• Purified tubulin (from a relevant source, e.g., porcine brain or recombinant parasite tubulin)

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Test compound (e.g., Luxabendazole-D3) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Nocodazole)

• Negative control (vehicle, e.g., DMSO)

• 96-well microplate

• Temperature-controlled microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in DMSO.

  • Create a serial dilution of the test compound in General Tubulin Buffer to achieve a range of final assay concentrations.

  • Thaw purified tubulin on ice.

  • Prepare the tubulin polymerization mix on ice by adding GTP to the tubulin solution in General Tubulin Buffer to a final concentration of 1 mM.

• Assay Setup:

  • Add the diluted test compound, positive control, or negative control to the wells of a pre-warmed 96-well plate.

  • To initiate the reaction, add the tubulin polymerization mix to each well.

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis:

  • Plot the absorbance (OD340) versus time for each concentration of the inhibitor.

  • Determine the maximum rate of polymerization (Vmax) for each curve from the linear phase of the polymerization reaction.

  • Plot the Vmax against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to calculate the IC50 value.

Figure 2. Experimental workflow for an in vitro tubulin polymerization assay.

Tubulin Binding Assay

This assay is used to determine the binding affinity (Kd) of a compound to tubulin.

Objective: To quantify the binding of a radiolabeled or fluorescently-labeled benzimidazole to tubulin.

Principle: A radiolabeled or fluorescently labeled benzimidazole is incubated with a tubulin preparation. The amount of bound ligand is then separated from the unbound ligand and quantified.

Materials:

• Radiolabeled ([³H] or [¹⁴C]) or fluorescently-labeled benzimidazole

• Purified tubulin

• Binding buffer (e.g., PEM buffer: 100 mM PIPES, 1 mM EGTA, 1 mM MgSO₄, pH 6.8)

• Unlabeled benzimidazole (for competition assay)

• Glass fiber filters

• Scintillation fluid and counter (for radiolabeled assay) or fluorometer (for fluorescent assay)

Procedure:

• Incubation:

  • Incubate a constant amount of purified tubulin with varying concentrations of the labeled benzimidazole in binding buffer.

  • For competition assays, incubate a fixed concentration of labeled benzimidazole and tubulin with increasing concentrations of unlabeled test compound.

  • Incubate at a specified temperature (e.g., 37°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Unbound Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters under vacuum. The filters will trap the tubulin-ligand complex.

  • Wash the filters with cold binding buffer to remove any unbound ligand.

• Quantification:

  • For radiolabeled ligands, place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

  • For fluorescently-labeled ligands, measure the fluorescence of the filters using a fluorometer.

• Data Analysis:

  • Plot the amount of bound ligand versus the concentration of the free ligand.

  • Use non-linear regression analysis (e.g., Scatchard plot) to determine the Kd and Bmax.

Conclusion

The mechanism of action of Luxabendazole-D3 is firmly rooted in the well-established activity of the benzimidazole class of anthelmintics. By specifically targeting and inhibiting the polymerization of parasite β-tubulin, Luxabendazole-D3 is presumed to disrupt essential cellular processes, leading to the death of the helminth. The deuteration of the molecule is a pharmacokinetic optimization strategy and is not expected to alter this fundamental mechanism. The quantitative data from related compounds and the detailed experimental protocols provided in this guide offer a robust framework for the continued investigation and development of Luxabendazole-D3 and other novel benzimidazole-based anthelmintics.

References

• 1. Albendazole specifically disrupts microtubules and protein turnover in the tegument of the cestode Mesocestoides corti - PubMed [pubmed.ncbi.nlm.nih.gov]

Luxabendazole-D3 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Luxabendazole-D3, a deuterated isotopologue of the broad-spectrum anthelmintic agent, Luxabendazole. Due to the limited availability of public data specifically for the deuterated form, this document synthesizes information on Luxabendazole and its class of benzimidazole (B57391) carbamates to provide a thorough technical resource. All quantitative data is presented in structured tables, and where available, detailed experimental protocols and pathway diagrams are provided.

Core Compound Data

Parameter	Value	Source
Compound Name	Luxabendazole-(methyl-d3)	Honeywell[1]
CAS Number	1448346-27-7	Honeywell[1]
Molecular Weight	368.35 g/mol	Honeywell[1]
Synonyms	2-[(Methoxy-d3-carbonyl)amino]-1H-benzimidazol-5-yl 4-fluorobenzenesulfonate; 4-Fluorobenzenesulfonic acid 2-[(methoxy-d3-carbonyl)amino]-1H-benzimidazol-5-yl ester	Honeywell[1]

Non-Deuterated Luxabendazole Data

Parameter	Value	Source
Compound Name	Luxabendazole	PubChem[2]
CAS Number	90509-02-7	PubChem[2]
Molecular Formula	C15H12FN3O5S	PubChem[2]
Molecular Weight	365.3 g/mol	PubChem[2]
Synonyms	HOE 216V, Methyl 5-(4-fluorophenylsulfonyloxy)benzimidazole-2-carbamate	PubChem[2]

Presumed Mechanism of Action

As a member of the benzimidazole class of anthelmintics, Luxabendazole's mechanism of action is presumed to be consistent with other drugs in this family, such as albendazole (B1665689) and mebendazole. The primary target is the parasite's microtubule system.[1]

Key Actions:

• Inhibition of Tubulin Polymerization: Luxabendazole is believed to bind to the β-tubulin protein of the parasite. This prevents the polymerization of tubulin into microtubules, which are crucial for various cellular functions.[3]

• Disruption of Cellular Functions: The disruption of the microtubule network leads to:

  • Impaired glucose uptake and depletion of glycogen (B147801) stores.[1]

  • Inhibition of cell division and egg production.[1]

  • Degenerative changes in the intestinal cells of the parasite.[1]

• Parasite Death: These cellular disruptions ultimately lead to energy depletion, immobilization, and the death of the parasite.[1]

Caption: Presumed signaling pathway of Luxabendazole's anthelmintic action.

Chemical Synthesis

The synthesis of Luxabendazole is a multi-step process that involves the creation of a benzimidazole ring structure and subsequent functionalization.[1][4]

Generalized Synthesis Workflow:

• Intermediate Formation: The synthesis typically begins with the preparation of a key intermediate, 1,2-diamino-4-(4-fluorophenylsulfonyloxy)benzene. This is often achieved through the reduction of a nitro-substituted precursor.[4]

• Cyclization and Carbamoylation: The diamino intermediate is then reacted with a cyclizing agent, such as N,N'-bis(methoxycarbonyl)-S-methylisothiourea, to form the benzimidazole ring and introduce the methyl carbamate (B1207046) group, yielding the final Luxabendazole product.[4]

Caption: A simplified workflow for the chemical synthesis of Luxabendazole.

Experimental Protocols

Bacterial Mutagenicity Assay (Ames Test) for Luxabendazole

A study was conducted to evaluate the mutagenic potential of Luxabendazole using the Salmonella typhimurium His- and Escherichia coli Tryp- reversion tests.[5][6]

Methodology:

• Test Strains:

  • Salmonella typhimurium: TA1535, TA1538, TA98, and TA100.[5][6]

  • Escherichia coli: WP2, WP2uvrA-, and its pKM 101-containing derivative CM891 (WP2 uvrA- pKM101).[5][6]

• Test Concentrations:

  • S. typhimurium: 0.5, 5, 50, 500, 1250, and 2500 micrograms/plate.[5][6]

  • E. coli: 0.5, 5, 50, and 500 micrograms/plate.[5][6]

• Metabolic Activation: The tests were performed both with and without the addition of a post-mitochondrial liver fraction (S9) from Wistar rats pretreated with Aroclor®.[5][6]

• Procedure: A plate incorporation method was likely utilized. This involves combining the bacterial strain, the test compound (Luxabendazole), and the S9 mix (if applicable) in molten top agar (B569324). This mixture is then poured onto minimal glucose agar plates.[1]

• Incubation and Analysis: The plates were incubated, and the number of revertant colonies was counted. Positive and negative controls were included in each experiment.[1][5]

Results:

The study concluded that Luxabendazole is unlikely to present a mutagenic hazard over the tested dose range.[5][6]

Caption: A diagram illustrating the workflow of the Ames test for mutagenicity.

Conclusion

Luxabendazole-D3 is the deuterated form of the anthelmintic compound Luxabendazole. While specific experimental data for the D3 isotopologue is scarce, the known information about Luxabendazole and the broader class of benzimidazole carbamates provides a strong foundation for understanding its chemical properties and biological activity. Its presumed mechanism of action involves the disruption of microtubule function in parasites, a hallmark of this class of drugs. The available mutagenicity data for Luxabendazole suggests a favorable safety profile in this regard. Further research into the specific pharmacokinetic and pharmacodynamic properties of Luxabendazole-D3 would be beneficial to fully elucidate the potential advantages of its deuteration.

References

• 1. benchchem.com [benchchem.com]
• 2. Luxabendazole | C15H12FN3O5S | CID 72019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

The Biological Activity of Deuterated Luxabendazole: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the known biological activity of the broad-spectrum anthelmintic, Luxabendazole, and explores the potential for enhancing its therapeutic profile through deuteration. Luxabendazole, a member of the benzimidazole (B57391) carbamate (B1207046) class, is effective against a range of parasitic helminths. Its primary mechanism of action is believed to be the inhibition of tubulin polymerization within the parasite, leading to disruption of cellular functions and eventual death. Deuteration, the selective replacement of hydrogen with its heavy isotope deuterium (B1214612), is a strategy in drug development to favorably alter pharmacokinetic properties, potentially leading to improved efficacy, safety, and dosing regimens. This document outlines the theoretical basis for the biological activity of a deuterated form of Luxabendazole, presents relevant quantitative data for the parent compound, and provides detailed experimental protocols for the synthesis and evaluation of its deuterated analog. Included are signaling pathway and experimental workflow diagrams to guide future research in this area. This guide is intended for researchers, scientists, and drug development professionals interested in the advancement of anthelmintic therapies.

Introduction to Luxabendazole

Luxabendazole is a benzimidazole carbamate with the developmental code HOE 216V. It has demonstrated broad-spectrum efficacy against various parasitic worms, including nematodes, cestodes, and trematodes, targeting both adult and immature stages.[1]

Mechanism of Action

The primary mode of action for benzimidazoles like Luxabendazole is the inhibition of tubulin polymerization in parasitic helminths.[2] This disruption of microtubule formation leads to several downstream effects detrimental to the parasite, including:

• Impaired glucose uptake and depletion of glycogen (B147801) stores.

• Inhibition of cell division and egg production.

• Degenerative changes in the intestinal cells of the parasite.[2]

While specific studies on Luxabendazole's interaction with tubulin are limited in the public domain, its mechanism is presumed to be consistent with other drugs in its class.[2]

The Rationale for Deuteration in Drug Development

Deuteration is a technique in medicinal chemistry where one or more hydrogen atoms in a drug molecule are replaced by deuterium. This substitution can significantly impact the drug's metabolic fate due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes.[3]

Potential advantages of deuterated drugs include:

• Reduced rate of metabolism: This can lead to a longer drug half-life.

• Increased drug exposure: A slower metabolism can result in higher overall drug concentrations in the body.

• Reduced required dose: With a longer half-life and increased exposure, a lower or less frequent dose may be needed to achieve the same therapeutic effect.

• Improved safety profile: Deuteration can reduce the formation of toxic metabolites.[4]

The first deuterated drug approved by the FDA was Austedo (deutetrabenazine) in 2017 for the treatment of Huntington's disease, demonstrating the clinical viability of this approach.[5]

Hypothetical Biological Activity of Deuterated Luxabendazole

While no specific data on deuterated Luxabendazole is publicly available, we can hypothesize its potential biological activity based on the principles of deuteration. The sites of metabolism on the Luxabendazole molecule would be the primary targets for deuteration. By slowing down its metabolism, a deuterated version could exhibit a longer half-life in the host organism. This could potentially lead to a more sustained therapeutic effect against parasites and might allow for a reduced dosing frequency. The intrinsic biological activity at the target (tubulin) is not expected to change significantly, as deuterated compounds are generally highly similar to their non-deuterated counterparts in terms of their pharmacodynamics.[4]

Quantitative Data

The following tables summarize relevant quantitative data for Luxabendazole and provide examples of the effects of deuteration on other compounds.

Table 1: Mutagenicity Data for Luxabendazole

Test System	Strains	Concentration Range (µ g/plate )	Metabolic Activation (S9)	Result
Salmonella typhimurium His- Reversion Assay	TA1535, TA1538, TA98, TA100	0.5 - 2500	With and Without	Non-mutagenic
Escherichia coli Tryp- Reversion Assay	WP2, WP2uvrA-, CM891	0.5 - 500	With and Without	Non-mutagenic

Data sourced from a bacterial mutagenic evaluation of Luxabendazole.[1]

Table 2: Examples of Improved Metabolic Stability with Deuteration

Compound	Species	Half-life (t1/2) in min (Non-deuterated)	Half-life (t1/2) in min (Deuterated)
Imidazo[1,2-a]pyridine-3-carboxamide (B1205228) analog	Human liver microsomes	30	53
Metronidazole (B1676534)	Fusobacterium nucleatum (MIC in µg/ml)	1.6	0.8
Metronidazole	Porphyromonas gingivalis (MIC in µg/ml)	6.25	3.12

Data for imidazo[1,2-a]pyridine-3-carboxamide analog sourced from a study on deuterated anti-tuberculosis agents.[3] Data for metronidazole sourced from a study on deuterated analogues of metronidazole.[6]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the biological activity of a deuterated Luxabendazole compared to its non-deuterated parent compound.

In Vitro Efficacy and Metabolism

5.1.1. Helminth Motility Assay

• Objective: To assess the anthelmintic activity by observing the inhibition of parasite motility.

• Materials: Mature and larval stages of a representative nematode (e.g., Haemonchus contortus), multi-well plates, appropriate culture medium, deuterated and non-deuterated Luxabendazole, positive control (e.g., ivermectin), negative control (vehicle).

• Procedure:

  • Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Dispense the culture medium into the wells of a multi-well plate.

  • Add the test compounds to achieve a range of final concentrations.

  • Add a set number of parasites to each well.

  • Incubate the plates under appropriate conditions (e.g., 37°C, 5% CO2).

  • Observe and score parasite motility at various time points (e.g., 24, 48, 72 hours) under a microscope.

  • Calculate the concentration required to inhibit motility by 50% (IC50).

5.1.2. Tubulin Polymerization Assay

• Objective: To directly measure the inhibitory effect of the compounds on tubulin polymerization.

• Materials: Purified tubulin from a relevant parasite species (or a commercially available source), polymerization buffer, GTP, deuterated and non-deuterated Luxabendazole, positive control (e.g., colchicine), spectrophotometer.

• Procedure:

  • Prepare solutions of the test compounds.

  • In a cuvette, mix the tubulin solution with the polymerization buffer and the test compound.

  • Initiate polymerization by adding GTP and warming the solution to 37°C.

  • Monitor the increase in absorbance at 340 nm over time, which corresponds to the rate of tubulin polymerization.

  • Determine the concentration of the compound that inhibits the rate of polymerization by 50%.

5.1.3. Liver Microsome Stability Assay

• Objective: To evaluate the metabolic stability of the compounds.

• Materials: Liver microsomes (from human, rat, or other relevant species), NADPH regenerating system, phosphate (B84403) buffer, deuterated and non-deuterated Luxabendazole, analytical standards, LC-MS/MS system.

• Procedure:

  • Pre-warm the microsome solution in phosphate buffer.

  • Add the test compound and incubate.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes) and quench the reaction with a suitable solvent (e.g., acetonitrile).

  • Analyze the concentration of the remaining parent compound in each sample using LC-MS/MS.

  • Calculate the in vitro half-life (t1/2) of the compound.

In Vivo Pharmacokinetics and Efficacy

5.2.1. Pharmacokinetic Study in a Rodent Model

• Objective: To determine the pharmacokinetic profile of the compounds.

• Materials: Laboratory rodents (e.g., rats or mice), deuterated and non-deuterated Luxabendazole, dosing vehicles, blood collection supplies, LC-MS/MS system.

• Procedure:

  • Administer a single dose of the test compound to the animals (e.g., orally or intravenously).

  • Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Process the blood to obtain plasma.

  • Extract the drug from the plasma and analyze the concentration using LC-MS/MS.

  • Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and t1/2.

5.2.2. Efficacy Study in an Infected Animal Model

• Objective: To evaluate the in vivo anthelmintic efficacy.

• Materials: An appropriate animal model infected with a target parasite (e.g., gerbils infected with Trichinella spiralis), deuterated and non-deuterated Luxabendazole, dosing vehicles.

• Procedure:

  • Infect the animals with the parasite.

  • After the infection is established, treat the animals with the test compounds at various doses.

  • Include a vehicle-treated control group and a positive control group.

  • At the end of the study period, euthanize the animals and determine the parasite burden (e.g., by counting adult worms in the intestine or larvae in the muscle tissue).

  • Calculate the percentage reduction in parasite burden for each treatment group compared to the control group.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the presumed mechanism of action of Luxabendazole and a proposed experimental workflow.

Caption: Presumed mechanism of action of Luxabendazole via inhibition of tubulin polymerization.

Caption: Proposed workflow for the comparative evaluation of deuterated Luxabendazole.

Conclusion

Deuteration of the broad-spectrum anthelmintic Luxabendazole presents a promising strategy for enhancing its pharmacokinetic profile, potentially leading to a more effective and convenient treatment for parasitic infections. While experimental data on deuterated Luxabendazole is not yet available, the established principles of the deuterium effect in medicinal chemistry provide a strong rationale for its investigation. The experimental protocols and workflows detailed in this guide offer a clear path for future research to synthesize and evaluate the biological activity of this novel chemical entity. Such studies are crucial for the development of next-generation anthelmintics to combat parasitic diseases in both human and veterinary medicine.

References

• 1. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Syntheses and studies of deuterated Imdiazo[1,2-a] pyridine-3-carboxamides with potent anti-tuberculosis activity and improved metabolic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]

The Discovery and Development of Luxabendazole: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Luxabendazole (methyl 5-(4-fluorophenylsulfonyloxy)benzimidazole-2-carbamate), identified by the developmental code HOE 216V, is a broad-spectrum anthelmintic agent belonging to the benzimidazole (B57391) carbamate (B1207046) class.[1] While its development did not lead to widespread clinical use, its history provides valuable insights into the research and development of potent anthelmintics. This technical guide consolidates the available scientific and patent literature on Luxabendazole, with a focus on its discovery, synthesis, mechanism of action, and key experimental data. Due to the limited publicly available information, this document summarizes the core technical details that have been disclosed, with some protocols and pathways being presented as plausible reconstructions based on established methodologies for structurally related compounds.

Discovery and Developmental History

Luxabendazole emerged from research programs focused on benzimidazole carbamates, a class of compounds renowned for their anthelmintic properties.[1] Developed by Hoechst AG, its chemical structure and synthesis were primarily described in patent literature rather than extensively in peer-reviewed journals. The compound was identified as a promising candidate due to its potent activity against a wide range of parasitic worms, including nematodes, cestodes, and trematodes, in both their immature and adult stages.[1]

Figure 1: Inferred Discovery and Development Workflow of Luxabendazole.

Chemical Synthesis

The synthesis of Luxabendazole involves a multi-step process, characteristic of benzimidazole derivative synthesis. While specific, detailed protocols for Luxabendazole are not publicly available, a plausible synthetic route can be reconstructed based on generalized descriptions in the literature and established methods for related compounds like Albendazole. The synthesis can be conceptualized in two main stages: the formation of a key diamino intermediate and the subsequent cyclization and carbamoylation to form the final product.

Plausible Synthetic Pathway

The synthesis likely starts from p-aminophenol and proceeds through nitration, acylation, condensation, reduction, and cyclization steps.

Figure 2: Plausible Chemical Synthesis Workflow for Luxabendazole.

Detailed Experimental Protocols (Reconstructed)

The following protocols are based on generalized descriptions for Luxabendazole and established, detailed procedures for the synthesis of analogous benzimidazoles.

Step 1: Synthesis of 2-Nitro-4-(4-fluorophenylsulfonyloxy)aniline (Intermediate 2)

• Nitration and Acylation of p-aminophenol: p-aminophenol is acylated to protect the amino group, followed by nitration to introduce a nitro group ortho to the hydroxyl group. Subsequent hydrolysis of the acyl group yields 3-nitro-4-aminophenol.

• Condensation: The 3-nitro-4-aminophenol intermediate is then subjected to a condensation reaction with 4-fluorophenylsulfonyl chloride in an alkaline solution to yield 2-nitro-4-(4-fluorophenylsulfonyloxy)aniline.

Step 2: Synthesis of 1,2-Diamino-4-(4-fluorophenylsulfonyloxy)benzene (Intermediate 3)

• Reduction: The nitro group of 2-nitro-4-(4-fluorophenylsulfonyloxy)aniline is reduced to an amino group. This can be achieved through catalytic hydrogenation using a catalyst such as Raney Nickel or Palladium on carbon (Pd/C) under a hydrogen atmosphere, or by chemical reduction using agents like sodium dithionite (B78146) or stannous chloride.

Step 3: Synthesis of Luxabendazole

• Cyclization and Carbamoylation: The 1,2-diamino-4-(4-fluorophenylsulfonyloxy)benzene intermediate is cyclized to form the benzimidazole ring and introduce the methyl carbamate moiety. A common reagent for this transformation is N,N'-bis(methoxycarbonyl)-S-methylisothiourea in the presence of an acid catalyst like acetic acid.

• Purification: The crude Luxabendazole is then purified, typically by recrystallization from a suitable solvent system (e.g., a mixture of DMF and methanol, or acetic acid and water) to yield the final product.

Mechanism of Action

The mechanism of action of Luxabendazole is presumed to be consistent with that of other benzimidazole anthelmintics. The primary mode of action is the inhibition of tubulin polymerization.

Figure 3: Presumed Mechanism of Action of Luxabendazole.

This disruption of microtubule formation in parasitic helminths leads to a cascade of downstream effects:

• Impaired Glucose Uptake: Microtubules are essential for the absorption of nutrients, including glucose, by the intestinal cells of the parasite.

• Depletion of Glycogen Stores: The inability to take up glucose leads to the depletion of the parasite's energy reserves.

• Inhibition of Cell Division and Egg Production: Microtubules are a key component of the mitotic spindle, and their disruption halts cell division and, consequently, the production of eggs.

• Degenerative Changes: The overall disruption of cellular processes leads to degenerative changes in the intestinal cells of the parasite.

Ultimately, these effects result in energy depletion, immobilization, and the death of the parasite.

Preclinical Data

The publicly available preclinical data for Luxabendazole is limited. The most detailed study is the bacterial mutagenicity evaluation.

Mutagenicity Studies

Luxabendazole was evaluated for its mutagenic potential using the Ames test with several strains of Salmonella typhimurium and the Escherichia coli Tryp- reversion test. The tests were conducted with and without metabolic activation (S9 mix).

Table 1: Summary of Mutagenicity Study on Luxabendazole

Test System	Strains	Concentrations Tested (µ g/plate )	Metabolic Activation (S9 Mix)	Result
Salmonella typhimurium His- Reversion	TA1535, TA1538, TA98, TA100	0.5, 5, 50, 500, 1250, 2500	With and Without	Non-mutagenic
Escherichia coli Tryp- Reversion	WP2, WP2uvrA-, CM891 (WP2 uvrA- pKM101)	0.5, 5, 50, 500	With and Without	Non-mutagenic

The study concluded that Luxabendazole is unlikely to present a mutagenic hazard over the tested dose range.

Experimental Protocol: Ames Test

The following is a detailed protocol for the Ames test as conducted for Luxabendazole.

• Bacterial Strains: Salmonella typhimurium strains TA1535, TA1538, TA98, and TA100, and Escherichia coli strains WP2, WP2uvrA-, and its pKM 101-containing derivative CM891 were used.

• Metabolic Activation: A post-mitochondrial liver fraction (S9) from Wistar rats pretreated with Aroclor® was used for metabolic activation.

• Test Procedure: a. Varying concentrations of Luxabendazole were added to 2 ml of top agar (B569324) containing approximately 1 x 10⁸ bacterial cells. b. For tests with metabolic activation, 0.5 ml of the S9 mix was also added. c. The mixture was poured onto minimal glucose agar plates. d. Plates were incubated at 37°C for 48 hours.

• Controls: Positive and negative controls were included in each experiment.

• Data Analysis: The number of revertant colonies per plate was counted and compared to the control plates. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertants.

Conclusion

Luxabendazole (HOE 216V) is a broad-spectrum benzimidazole carbamate anthelmintic for which the primary available technical information is derived from patent literature and a single published mutagenicity study. The synthesis process follows a logical and established pathway for benzimidazole derivatives. The available toxicological data from in vitro bacterial assays suggest it is non-mutagenic. Its mechanism of action is presumed to be consistent with other benzimidazoles, involving the disruption of microtubule function in parasites.

The lack of comprehensive preclinical efficacy, pharmacokinetic, and clinical trial data in the public domain limits a full assessment of its developmental history and therapeutic potential. Further research or the disclosure of proprietary data would be necessary for a more complete understanding of Luxabendazole's profile as an anthelmintic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]

Luxabendazole-D3: A Technical Review of Toxicological and Mutagenicity Data

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a comprehensive review of publicly available data. The term "Luxabendazole-D3" did not yield specific toxicological or mutagenicity studies. Therefore, this document focuses on the available data for Luxabendazole. It is presumed that Luxabendazole-D3 is a deuterated analog, and while its kinetic properties may differ, the fundamental toxicological profile is often expected to be similar. However, specific testing on the deuterated compound would be required for a definitive assessment.

Executive Summary

Mutagenicity Studies

The primary and most detailed publicly available safety assessment of Luxabendazole is a bacterial mutagenicity study, commonly known as the Ames test. This assay is a widely accepted method for identifying substances that can produce genetic mutations.

Experimental Protocols

The mutagenic properties of Luxabendazole were investigated using a standard plate incorporation method with and without an exogenous metabolic activation system (S9 mix from Aroclor-pretreated rat liver).

Test Systems:

• Bacterial Strains:

  • Salmonella typhimurium strains: TA1535, TA1538, TA98, and TA100. These strains are designed to detect various types of mutations, including base-pair substitutions and frameshift mutations.

  • Escherichia coli strains: WP2, WP2uvrA-, and its pKM101-containing derivative CM891.

• Metabolic Activation: Post-mitochondrial fraction (S9) from the livers of Wistar rats pretreated with Aroclor 1254 was used to simulate mammalian metabolism.

• Test Concentrations:

  • S. typhimurium: 0.5, 5, 50, 500, 1250, and 2500 µ g/plate .

  • E. coli: 0.5, 5, 50, and 500 µ g/plate .

• Controls: Both positive and negative controls were included in each experiment to ensure the validity of the test system.

Data Presentation

The results of the Ames test for Luxabendazole are summarized below. The study concluded that Luxabendazole did not induce a significant increase in the number of revertant colonies in any of the tested bacterial strains, with or without metabolic activation, across the range of tested concentrations.

Table 1: Summary of Ames Test Results for Luxabendazole

Test Organism	Strain	Concentration Range (µ g/plate )	Metabolic Activation (S9)	Result
Salmonella typhimurium	TA1535	0.5 - 2500	With & Without	Non-mutagenic
Salmonella typhimurium	TA1538	0.5 - 2500	With & Without	Non-mutagenic
Salmonella typhimurium	TA98	0.5 - 2500	With & Without	Non-mutagenic
Salmonella typhimurium	TA100	0.5 - 2500	With & Without	Non-mutagenic
Escherichia coli	WP2	0.5 - 500	With & Without	Non-mutagenic
Escherichia coli	WP2uvrA-	0.5 - 500	With & Without	Non-mutagenic
Escherichia coli	CM891	0.5 - 500	With & Without	Non-mutagenic

Mandatory Visualizations

Caption: Experimental workflow for the Ames mutagenicity test of Luxabendazole.

Caption: Presumed mechanism of action for Luxabendazole.

Toxicological Profile and Mechanism of Action

Publicly available literature on the general toxicology of Luxabendazole is scarce. However, as a member of the benzimidazole (B57391) class of compounds, its mechanism of action and potential toxicities can be inferred from related drugs like albendazole (B1665689) and mebendazole.

The primary anthelmintic action of benzimidazoles is the inhibition of tubulin polymerization in the parasite. By binding to the β-tubulin subunit, these compounds prevent the formation of microtubules, which are essential for various cellular functions, including cell division, motility, and nutrient uptake. This disruption leads to the eventual death of the parasite. While benzimidazoles exhibit selective toxicity towards parasite tubulin over mammalian tubulin, some level of interaction with host tubulin may occur, potentially contributing to toxicity at high doses.

Conclusion

Based on the available data, Luxabendazole is considered non-mutagenic in bacterial systems. The Ames test results suggest that the compound is unlikely to be a bacterial mutagen. However, it is crucial to note that the absence of mutagenicity in bacterial assays does not entirely rule out genotoxic potential in mammalian systems. A comprehensive toxicological evaluation, including in vitro and in vivo mammalian genotoxicity assays, as well as studies on acute, sub-chronic, and chronic toxicity, would be necessary to fully characterize the safety profile of Luxabendazole and its deuterated analogs like Luxabendazole-D3. The current data is insufficient to support a complete risk assessment for human exposure. Further research is warranted to fill the existing gaps in the toxicological database for this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. [PDF] Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests. | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Note and Protocol: Quantitative Analysis of Luxabendazole using Luxabendazole-D3

This document provides a detailed methodology for the quantitative analysis of Luxabendazole in biological matrices, employing Luxabendazole-D3 as an internal standard. The protocol is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, metabolic, or toxicological studies of Luxabendazole.

Introduction

Luxabendazole is a broad-spectrum benzimidazole (B57391) carbamate (B1207046) anthelmintic agent effective against various parasitic worms.[1][2] Accurate quantification of Luxabendazole in biological samples is crucial for understanding its pharmacokinetics and ensuring its efficacy and safety. The use of a stable isotope-labeled internal standard, such as Luxabendazole-D3, is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[3][4][5][6] The deuterated internal standard co-elutes with the analyte and exhibits similar ionization efficiency, which effectively compensates for variations in sample preparation and instrument response, leading to enhanced accuracy and precision.[3][4][6]

This application note details a robust LC-MS/MS method for the determination of Luxabendazole in plasma, leveraging Luxabendazole-D3 for reliable quantification.

Presumed Mechanism of Action

As a benzimidazole carbamate, Luxabendazole is presumed to share the same mechanism of action as other drugs in its class, such as albendazole (B1665689) and mebendazole.[1] The primary mode of action is the inhibition of tubulin polymerization in parasitic helminths.[1] This disruption of microtubule formation leads to impaired glucose uptake, depletion of glycogen (B147801) stores, and ultimately, the death of the parasite.[1]

Presumed mechanism of action for Luxabendazole.

Experimental Protocols

The following protocols are based on established methods for similar benzimidazole compounds and general guidelines for bioanalytical method validation.[3][7][8][9][10][11]

• Luxabendazole reference standard

• Luxabendazole-D3 internal standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Control plasma (e.g., human, rat)

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Luxabendazole and Luxabendazole-D3 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol and bring to volume.

  • Store stock solutions at -20°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the Luxabendazole stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards.

  • Prepare a working solution of Luxabendazole-D3 by diluting the stock solution with the same solvent to a final concentration of 100 ng/mL.

• Pipette 100 µL of plasma sample (calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Luxabendazole-D3 working solution (100 ng/mL) and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Workflow for plasma sample preparation.

Parameter	Condition
LC System	High-Performance Liquid Chromatography System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 10% B, ramp to 90% B over 3 min, hold for 1 min, return to 10% B and re-equilibrate for 1 min.
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Luxabendazole: [M+H]+ → fragment ionLuxabendazole-D3: [M+H+3]+ → fragment ion (hypothetical)
Collision Energy	Optimized for each transition
Dwell Time	100 ms

Note: The exact MRM transitions and collision energies need to be optimized by infusing the individual compounds into the mass spectrometer.

Quantitative Data Summary

The following tables represent expected performance characteristics of the method based on typical bioanalytical method validation guidelines.[3][7]

Table 1: Calibration Curve Parameters

Parameter	Expected Value
Linearity Range (ng/mL)	1 - 1000
Correlation Coefficient (r²)	≥ 0.99
Weighting	1/x²

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LLOQ	1	≤ 20%	≤ 20%	± 20%
Low	3	≤ 15%	≤ 15%	± 15%
Medium	100	≤ 15%	≤ 15%	± 15%
High	800	≤ 15%	≤ 15%	± 15%

Table 3: Matrix Effect and Recovery

Parameter	Expected Value
Matrix Factor	0.85 - 1.15
IS-Normalized Matrix Factor (%CV)	≤ 15%
Extraction Recovery (%)	Consistent and reproducible

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the quantitative analysis of Luxabendazole in plasma using Luxabendazole-D3 as an internal standard. The use of a deuterated internal standard ensures high accuracy and precision, making this method suitable for regulated bioanalytical studies. The provided protocols and expected performance characteristics serve as a comprehensive guide for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. benchchem.com [benchchem.com]
• 2. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Liquid chromatography--tandem mass spectrometry method for simultaneous determination of albendazole and albendazole sulfoxide in human plasma for bioequivalence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC–MS/MS method for simultaneous determination of diethylcarbamazine, albendazole and albendazole metabolites in human plasma: Application to a clinical pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A high-throughput LC-MS/MS method for simultaneous analysis of albendazole, albendazole sulfoxide and albendazole sulfone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Luxabendazole-D3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luxabendazole (B1675524) is a broad-spectrum benzimidazole (B57391) carbamate (B1207046) anthelmintic agent effective against a variety of parasitic worms.[1][2] A thorough understanding of its pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is crucial for optimizing dosage regimens and ensuring therapeutic efficacy and safety. The use of stable isotope-labeled compounds, such as Luxabendazole-D3, is the gold standard in modern bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for precise and accurate pharmacokinetic data.[3][4]

This document provides detailed application notes and protocols for the use of Luxabendazole-D3 in pharmacokinetic studies, primarily as an internal standard for the quantitative analysis of Luxabendazole in biological matrices.

Principle of Stable Isotope Dilution

In quantitative bioanalysis, an internal standard (IS) is added to samples to correct for variability during sample processing and analysis.[3] Deuterated standards like Luxabendazole-D3 are ideal internal standards because they have nearly identical physicochemical properties to the unlabeled drug (analyte).

Key advantages include:

• Co-elution: The deuterated standard and the analyte exhibit virtually identical chromatographic behavior.

• Similar Ionization and Extraction: Both compounds have the same extraction efficiency and ionization response in the mass spectrometer.

• Accurate Quantification: By measuring the ratio of the analyte to the known concentration of the internal standard, variations from sample preparation, matrix effects, and instrument drift are effectively normalized, leading to highly accurate and precise results.

Data Presentation

Table 1: Pharmacokinetic Parameters of Luxabendazole in Sheep

The following table summarizes the pharmacokinetic parameters of Luxabendazole in sheep following a single 10 mg/kg oral and intravenous dose. This data provides a baseline for what to expect in a pharmacokinetic study.

Parameter	Oral Administration (10 mg/kg)	IV Administration (10 mg/kg)
Cmax (Peak Plasma Concentration)	0.50 µg/mL	-
Tmax (Time to Peak Concentration)	14-16 hours	-
AUC (Area Under the Curve)	12.03 mg·h/L	41.89 mg·h/L
Half-life (t½)	-	8.72 hours
Bioavailability	29%	-
Volume of Distribution (Vd)	-	3.18 L/kg
Clearance (CL)	-	0.24 L/kg·h
Data sourced from a study on healthy Merino sheep.

Table 2: Representative LC-MS/MS Method Validation Parameters

This table illustrates typical performance characteristics of a validated LC-MS/MS method using a deuterated internal standard for a benzimidazole drug in plasma.

Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10	0.1 ng/mL
Intra-day Precision (%RSD)	< 15%	< 7%
Inter-day Precision (%RSD)	< 15%	< 9%
Accuracy (% Bias)	Within ±15%	-10% to +12%
Extraction Recovery	Consistent and reproducible	> 85%
Matrix Effect	Within acceptable limits	< 15%
These are representative values based on typical bioanalytical method validation guidelines for similar compounds.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in a Sheep Model

This protocol describes a typical design for a pharmacokinetic study of orally administered Luxabendazole in sheep.

1. Animal Subjects and Housing:

• Use healthy, adult female sheep (e.g., Merino breed), 9-12 months old, acclimated to study conditions.

• House animals in individual pens with ad libitum access to water.

2. Dosing:

• Administer a single oral dose of Luxabendazole at 10 mg/kg body weight.

• The drug can be formulated as a suspension for oral gavage.

3. Blood Sample Collection:

• Collect serial blood samples from the jugular vein into heparinized tubes at the following time points: 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, 16, 24, 36, 48, and 56 hours post-administration.

• Immediately centrifuge the blood samples at 3,000 x g for 15 minutes to separate the plasma.

• Store the plasma samples at -80°C until analysis.

4. Sample Analysis:

• Analyze plasma concentrations of Luxabendazole using a validated LC-MS/MS method as described in Protocol 2.

5. Pharmacokinetic Analysis:

• Use non-compartmental analysis to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and clearance.

Protocol 2: Bioanalytical Method for Luxabendazole Quantification in Plasma using LC-MS/MS

This protocol provides a representative method for the quantification of Luxabendazole in plasma samples using Luxabendazole-D3 as an internal standard.

1. Materials and Reagents:

• Luxabendazole analytical standard

• Luxabendazole-D3 internal standard

• LC-MS grade acetonitrile, methanol, and formic acid

• Human or sheep plasma (stored at -80°C)

2. Preparation of Standard and QC Solutions:

• Prepare 1 mg/mL stock solutions of Luxabendazole and Luxabendazole-D3 in methanol.

• Create a series of working standard solutions for calibration curves by serially diluting the Luxabendazole stock solution.

• Prepare a working solution of Luxabendazole-D3 (e.g., 100 ng/mL) in acetonitrile. This will be the protein precipitation and internal standard spiking solution.

• Prepare Quality Control (QC) samples at low, medium, and high concentrations by spiking blank plasma with the Luxabendazole stock solution.

3. Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of plasma sample (standard, QC, or study sample) in a microcentrifuge tube, add 200 µL of the Luxabendazole-D3 working solution in acetonitrile.

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

4. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: A suitable gradient to separate the analyte from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for Luxabendazole and Luxabendazole-D3.

Visualizations

Caption: Workflow for a pharmacokinetic study of Luxabendazole.

Caption: Logical flow of stable isotope dilution analysis.

References

• 1. Pharmacokinetics of intravenous luxabendazole in rabbits: influence of the enterohepatic circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Protocol for dissolving and handling Luxabendazole-D3

Application Notes and Protocols for Luxabendazole-D3

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the dissolution, handling, and storage of Luxabendazole-D3, a deuterated analog of the broad-spectrum anthelmintic Luxabendazole. Due to the limited publicly available data for Luxabendazole-D3, this protocol leverages information from its non-deuterated counterpart and general best practices for handling deuterated compounds. Adherence to these protocols is critical for maintaining the compound's chemical and isotopic integrity for research applications.

Physicochemical Properties

Luxabendazole-D3 is a benzimidazole (B57391) carbamate, a class of compounds known for its poor aqueous solubility. The introduction of deuterium (B1214612) isotopes is not expected to significantly alter its fundamental physicochemical properties compared to the parent compound.

Data Presentation: Quantitative Physicochemical Data

The following table summarizes the key physicochemical parameters for Luxabendazole. These values should be considered representative for Luxabendazole-D3 in the context of dissolution and handling.

Property	Value	Remarks	Source
Molecular Formula	C₁₅H₉D₃FN₃O₅S	-	Inferred
Molecular Weight	~368.3 g/mol	Calculated based on D3 substitution.	Inferred
CAS Number	90509-02-7	(for non-deuterated Luxabendazole)	[1]
Appearance	White to off-white powder	Expected appearance.	[2]
Aqueous Solubility	Poorly soluble	A common characteristic of benzimidazoles.	[3]
Organic Solubility	Slightly soluble in DMSO and Methanol	Recommended for stock solution preparation.	[3]
LogP (XLogP3)	2.7	A measure of lipophilicity.	[1][2]
pH-dependent Solubility	Solubility increases in acidic conditions	Due to the formation of more soluble protonated species.	[3][4]

Experimental Protocols

Protocol for Preparation of a Concentrated Stock Solution

This protocol details the steps for dissolving Luxabendazole-D3 in an organic solvent to create a high-concentration stock solution. Given its properties, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent.[3]

Materials and Equipment:

• Luxabendazole-D3 (solid powder)

• Anhydrous DMSO

• Calibrated analytical balance

• Class A volumetric flasks or appropriate vials

• Vortex mixer

• Sonicator (water bath)

• Pipettes

• Inert gas source (Nitrogen or Argon)

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Methodology:

• Acclimatization: Before opening, allow the sealed container of Luxabendazole-D3 to equilibrate to ambient laboratory temperature for at least 30 minutes. This crucial step prevents atmospheric moisture from condensing on the cold solid, which could compromise isotopic purity through hydrogen-deuterium (H-D) exchange.[5]

• Inert Atmosphere: If possible, perform all subsequent steps in a glove box or under a gentle stream of a dry, inert gas (e.g., nitrogen or argon).[6][7] This minimizes exposure to atmospheric moisture.

• Weighing: Carefully open the container and accurately weigh the desired mass of the Luxabendazole-D3 powder.

• Dissolution:

  • Add the weighed Luxabendazole-D3 to a sterile vial.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mg/mL).

  • Tightly cap the vial and vortex thoroughly for 2-5 minutes to facilitate dissolution.[3]

• Sonication/Warming (if necessary): If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15 minutes or gently warm it to 37°C.[3] Visually inspect the solution to ensure no visible particles remain and the solution is clear.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[3][6] The containers should be tightly sealed. For long-term storage, -80°C is preferable.[8]

Protocol for Handling and Storage

Proper handling and storage are paramount to maintain the integrity of deuterated compounds.

• Atmosphere Control: Due to their often hygroscopic nature, deuterated compounds can readily absorb moisture, leading to potential H-D exchange and isotopic dilution.[5][6] Always handle under a dry, inert atmosphere when possible.

• Temperature: To minimize chemical degradation, store Luxabendazole-D3 as a solid and in solution at reduced temperatures (-20°C to -80°C).[6]

• Light Protection: Store the compound in amber vials or in the dark to prevent photolytic degradation.[5]

• Container Selection: Use tightly sealed containers. Single-use ampoules or vials with tight-fitting septa are ideal for minimizing contamination and exposure to the atmosphere.[5][6]

Visualizations

Experimental Workflow for Dissolution and Handling

Caption: Workflow for Dissolving and Handling Luxabendazole-D3.

Proposed Mechanism of Action of Luxabendazole

Luxabendazole is a member of the benzimidazole class of anthelmintics. Its mechanism of action is presumed to be consistent with other drugs in this class, which involves the disruption of microtubule polymerization in parasitic cells.[2][9]

Caption: Proposed Mechanism of Action for Luxabendazole.

References

• 1. Luxabendazole | C15H12FN3O5S | CID 72019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. yakhak.org [yakhak.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromservis.eu [chromservis.eu]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell-based Assays Utilizing Luxabendazole-D3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Luxabendazole is a broad-spectrum benzimidazole (B57391) carbamate (B1207046) anthelmintic agent.[1][2][3][4] Its primary mechanism of action, consistent with other benzimidazoles, involves the disruption of microtubule polymerization in helminth cells by binding to the β-tubulin subunit.[1] This interference with microtubule formation disrupts essential cellular functions, including cell division, glucose uptake, and intracellular transport, ultimately leading to the death of the parasite. The deuterated form, Luxabendazole-D3, is a stable isotope-labeled version of Luxabendazole, often utilized as an internal standard in mass spectrometry-based bioanalytical studies. For the purposes of the following cell-based assays, its biological activity is considered equivalent to the non-labeled compound.

These application notes provide detailed protocols for utilizing Luxabendazole-D3 in two key cell-based assays: a Tubulin Polymerization Assay to confirm its mechanism of action and a Cell Viability Assay to determine its cytotoxic effects on a relevant cell line.

Mechanism of Action: Inhibition of Tubulin Polymerization

Luxabendazole-D3, like other benzimidazole derivatives, selectively targets the colchicine-binding domain of the β-tubulin subunit in parasitic helminths. This binding prevents the polymerization of tubulin dimers into microtubules. The resulting depolymerization of the microtubular network disrupts the cytoskeleton, leading to impaired cellular processes vital for the parasite's survival. The higher binding affinity for parasite tubulin compared to mammalian tubulin provides the basis for the selective toxicity of this class of drugs.

Caption: Signaling pathway of Luxabendazole-D3's mechanism of action.

Experimental Workflow for Luxabendazole-D3 Screening

A typical screening cascade for evaluating the efficacy and selectivity of Luxabendazole-D3 involves a primary cell viability assay to determine its cytotoxic effects, followed by a target-specific tubulin polymerization assay to confirm its mechanism of action. A counter-screen using a mammalian cell line is recommended to assess the compound's selectivity.

Caption: Experimental workflow for Luxabendazole-D3 screening.

Application 1: In Vitro Tubulin Polymerization Assay

This assay measures the effect of Luxabendazole-D3 on the polymerization of purified tubulin in vitro. The polymerization process is monitored by an increase in turbidity (absorbance) at 340 nm.

Experimental Protocol

• Reagent Preparation:

  • Thaw all reagents on ice, keeping the tubulin on ice at all times.

  • Prepare a 10x working stock of Luxabendazole-D3 and control compounds (e.g., Paclitaxel as a polymerization promoter, Nocodazole as an inhibitor) by diluting a 10 mM stock in General Tubulin Buffer.

  • Prepare serial dilutions to test a range of concentrations (e.g., 0.1 µM to 100 µM).

  • Prepare the tubulin polymerization mix on ice. For a final tubulin concentration of 3 mg/mL, reconstitute lyophilized tubulin in the appropriate volume of General Tubulin Buffer containing 1 mM GTP and 10% glycerol.

• Assay Procedure:

  • Pipette 10 µL of the 10x compound dilutions (or vehicle/positive control) into the wells of a pre-warmed 96-well plate.

  • To initiate the reaction, add 90 µL of the cold tubulin polymerization mix to each well.

  • Immediately place the plate in a 37°C microplate reader.

• Data Acquisition:

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis:

  • Subtract the background absorbance from wells with no cells.

  • Plot the absorbance against time for each concentration of Luxabendazole-D3.

  • Determine the rate of polymerization and the maximum polymer mass for each concentration.

  • Calculate the IC50 value, which is the concentration of Luxabendazole-D3 that inhibits tubulin polymerization by 50%.

Representative Data

Table 1: Effect of Luxabendazole-D3 on Tubulin Polymerization

Concentration (µM)	Maximum Absorbance (OD340)	Inhibition (%)
0 (Control)	0.350	0
0.1	0.315	10
1	0.245	30
10	0.105	70
100	0.035	90
Nocodazole (10 µM)	0.050	85.7
Paclitaxel (10 µM)	0.450	-28.6

Application 2: Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol

• Cell Seeding:

  • Culture a relevant helminth cell line (e.g., C. elegans primary cells) or a mammalian cancer cell line for counter-screening (e.g., HeLa) in appropriate media.

  • Trypsinize the cells, count them, and adjust the cell density to 1 x 10^5 cells/mL in complete medium.

  • Add 100 µL of the cell suspension to each well of a 96-well plate and incubate for 24 hours at 37°C to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Luxabendazole-D3 in complete medium.

  • After 24 hours, remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Luxabendazole-D3.

  • Incubate the plate for 48 or 72 hours at 37°C.

• MTT Assay and Data Analysis:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC50 value.

Representative Data

Table 2: Cytotoxicity of Luxabendazole-D3 on Helminth and Mammalian Cells

Concentration (µM)	Helminth Cell Viability (%)	Mammalian Cell Viability (%)
0 (Control)	100	100
1	85	98
10	52	95
50	23	88
100	8	75
IC50 (µM)	9.8	>100

Troubleshooting

Table 3: Common Issues and Solutions in Cell-Based Assays

Issue	Possible Cause	Solution
Tubulin Polymerization Assay
Low signal in control wells	Inactive tubulin, incorrect temperature, GTP degradation.	Ensure tubulin is stored correctly at -80°C and has not undergone multiple freeze-thaw cycles. Confirm the plate reader is at 37°C. Use freshly prepared GTP.
High background at time 0	Light scattering from inhibitor precipitate.	Check the solubility of Luxabendazole-D3 in the assay buffer. Consider reducing the starting concentration or using a different solvent (ensure final solvent concentration is low, e.g., <1% DMSO).
MTT Assay
Inconsistent cell numbers	Non-uniform single-cell suspension before seeding.	Ensure a uniform single-cell suspension by proper pipetting before seeding. Optimize seeding density for your specific cell line and assay duration.
Compound precipitation	Poor aqueous solubility of the benzimidazole derivative.	Visually inspect the culture medium for any signs of precipitation. If observed, use a lower concentration range or a different solvent, including appropriate solvent controls.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Separation of Luxabendazole and Luxabendazole-D3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the chromatographic separation of Luxabendazole and its deuterated internal standard, Luxabendazole-D3.

Troubleshooting Guide

This guide is designed in a question-and-answer format to provide direct solutions to specific experimental issues.

Question: Why am I observing poor peak shapes, such as tailing or fronting, for Luxabendazole and/or Luxabendazole-D3?

Answer:

Poor peak shape is a common issue in HPLC analysis and can compromise the accuracy of quantification.[1] Several factors can contribute to this problem:

• Secondary Interactions: Luxabendazole, a basic compound, can interact with acidic silanol (B1196071) groups on the surface of the silica-based column packing material. This secondary interaction can cause peak tailing.[2]

• Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of Luxabendazole, leading to poor peak shape.[3]

• Column Overload: Injecting too much sample onto the column can lead to peak fronting or tailing.

• Column Voids or Contamination: A void at the head of the column or contamination can cause peak splitting or broadening.

Troubleshooting Steps:

• Mobile Phase Modification:

  • Adjust the mobile phase pH. For a basic compound like Luxabendazole, a pH of ±1 unit of the analyte's pKa is often a good starting point. Using a buffer, such as ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer, can help maintain a stable pH.

  • Add a competitor to the mobile phase, such as a small amount of a basic additive like triethylamine, to block the active silanol sites on the stationary phase.

• Column Maintenance:

  • Use a guard column to protect the analytical column from contaminants.

  • If the column is contaminated, flush it with a strong solvent. If peak shape does not improve, the column may need to be replaced.

• Sample Concentration:

  • Reduce the concentration of the sample being injected to avoid overloading the column.

Question: My Luxabendazole and Luxabendazole-D3 peaks are not co-eluting. What could be the cause?

Answer:

Ideally, a stable isotope-labeled internal standard should co-elute with the unlabeled analyte. However, a phenomenon known as the "chromatographic isotope effect" can cause a slight separation between the two.

• Deuterium Isotope Effect: Deuterium-labeled compounds can sometimes exhibit slightly different retention behavior compared to their non-deuterated counterparts in reversed-phase chromatography. This is due to minor differences in hydrophobicity and interactions with the stationary phase.

Troubleshooting Steps:

• Method Optimization:

  • While complete co-elution may not always be achievable, the separation can often be minimized by adjusting the mobile phase composition or the gradient profile.

  • Ensure that the integration window for both peaks is appropriate to account for any slight shift in retention time.

• Internal Standard Selection:

  • If the isotope effect is significant and impacts quantification, consider using an internal standard labeled with a heavier isotope like ¹³C or ¹⁵N, which are less prone to chromatographic isotope effects.

Question: I'm experiencing high backpressure in my HPLC system. What should I do?

Answer:

High backpressure is a common problem that can indicate a blockage in the system.

• Column Frit Plugging: Particulates from the sample or mobile phase can clog the column inlet frit.

• System Blockage: Tubing, particularly the section between the injector and the column, can become blocked.

• Mobile Phase Viscosity: A highly viscous mobile phase can lead to increased backpressure.

Troubleshooting Steps:

• Identify the Source of the Blockage:

  • Systematically disconnect components, starting from the detector and moving backward towards the pump, to identify the point of high pressure.

  • If the pressure drops when the column is disconnected, the blockage is likely in the column.

• Address the Blockage:

  • If the column is blocked, try back-flushing it with a strong solvent.

  • Use a pre-column filter to prevent particulates from reaching the column.

  • Ensure the mobile phase is properly filtered and degassed.

Frequently Asked Questions (FAQs)

What are typical starting conditions for developing an HPLC method for Luxabendazole and Luxabendazole-D3?

A good starting point for method development would be a reversed-phase separation using a C18 column. The mobile phase would typically consist of an aqueous component (like water with a buffer) and an organic solvent (such as acetonitrile (B52724) or methanol).

Parameter	Recommended Starting Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10-90% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detector	Tandem Mass Spectrometer (MS/MS)

What are the expected mass transitions for Luxabendazole and Luxabendazole-D3 in MS/MS detection?

For mass spectrometry detection, you would typically monitor the following transitions in positive ion mode. The exact masses may vary slightly based on the adduct ion formed.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Luxabendazole	[M+H]⁺	Fragment 1, Fragment 2
Luxabendazole-D3	[M+H]⁺ (+3 Da)	Fragment 1, Fragment 2 (+3 Da if label is on fragment)
(Note: Specific m/z values need to be determined by direct infusion of the analytical standards.)

How can I ensure the stability of Luxabendazole and Luxabendazole-D3 during sample preparation and analysis?

• pH Control: Maintain a stable pH during extraction and in the final sample solvent to prevent degradation.

• Temperature Control: Keep samples cool to minimize degradation, especially if they are to be stored in the autosampler for an extended period.

• Light Protection: If the compounds are light-sensitive, use amber vials and protect samples from direct light.

Experimental Protocols

Protocol 1: Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of Luxabendazole and Luxabendazole-D3 in a suitable organic solvent like methanol.

• Working Standards: Serially dilute the stock solutions to prepare a series of calibration standards.

• Internal Standard Spiking: Add a fixed concentration of Luxabendazole-D3 working solution to all calibration standards and unknown samples.

• Sample Extraction (e.g., from plasma):

  • To 100 µL of plasma, add the internal standard solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

Visualizations

Caption: A typical experimental workflow for the analysis of Luxabendazole.

References

• 1. mastelf.com [mastelf.com]
• 2. m.youtube.com [m.youtube.com]
• 3. uhplcs.com [uhplcs.com]

Technical Support Center: Overcoming Matrix Effects in Luxabendazole-D3 Bioanalysis

Welcome to the technical support center for Luxabendazole-D3 bioanalysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the quantification of Luxabendazole using its deuterated internal standard, Luxabendazole-D3.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the bioanalysis of Luxabendazole-D3, particularly those arising from matrix effects.

Q1: I am observing low and inconsistent signal intensity for both Luxabendazole and Luxabendazole-D3 in my plasma samples. What is the likely cause?

Low and variable signal intensity for both the analyte and its deuterated internal standard is a classic sign of matrix effects, specifically ion suppression.[1][2][3] Co-eluting endogenous components from the biological matrix, such as phospholipids (B1166683), salts, and proteins, can interfere with the ionization process in the mass spectrometer's ion source, leading to a suppressed and erratic signal.[4][5] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of your bioanalytical method.

Q2: How can I confirm that matrix effects are indeed the root cause of my analytical problems?

To definitively confirm the presence and magnitude of matrix effects, a post-extraction spike experiment is recommended. This involves comparing the analytical response of Luxabendazole and Luxabendazole-D3 in a clean solution (neat standard) to their response when spiked into an extracted blank matrix sample. A significant difference in signal intensity between the two indicates the presence of matrix effects.

Another useful qualitative technique is the post-column infusion experiment. This involves infusing a constant flow of Luxabendazole solution directly into the mass spectrometer while injecting an extracted blank matrix sample onto the LC column. A dip in the baseline signal at the retention time of your analyte points to the presence of co-eluting, suppressing agents.

Q3: My results show significant ion suppression. What are the most effective strategies to mitigate this?

There are several strategies you can employ, often in combination, to overcome ion suppression:

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible before LC-MS/MS analysis.

  • Solid-Phase Extraction (SPE): This is often more effective than simpler methods like protein precipitation at removing phospholipids and other interferences.

  • Liquid-Liquid Extraction (LLE): Can be optimized to selectively extract Luxabendazole while leaving behind many matrix components.

  • Protein Precipitation (PPT): While a quick and easy method, it is often less effective at removing phospholipids and may require further cleanup steps.

• Improve Chromatographic Separation: Modifying your LC method to chromatographically separate Luxabendazole from co-eluting matrix components is a powerful approach. This can be achieved by:

  • Testing different stationary phases (e.g., C18, C8, Phenyl-Hexyl).

  • Adjusting the mobile phase composition and gradient profile.

  • Employing techniques like hydrophilic interaction liquid chromatography (HILIC) if Luxabendazole has sufficient polarity.

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): The use of Luxabendazole-D3 is a critical component of your strategy. Since a SIL-IS has nearly identical physicochemical properties to the analyte, it will co-elute and experience the same degree of ion suppression or enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, the variability introduced by matrix effects can be effectively compensated for.

Q4: I am using Luxabendazole-D3, but still see high variability in my results. What could be wrong?

While Luxabendazole-D3 is excellent for compensating for matrix effects, certain issues can still arise:

• Chromatographic Separation of Analyte and IS: Although rare with deuterated standards, some chromatographic conditions can lead to partial separation of the analyte and the internal standard. This can expose them to slightly different matrix environments as they elute, leading to differential ion suppression and inaccurate results. Ensure that the peaks for Luxabendazole and Luxabendazole-D3 co-elute perfectly.

• Contamination of the Internal Standard: Verify the isotopic purity of your Luxabendazole-D3 standard.

• Inappropriate Concentration of Internal Standard: The concentration of the internal standard should be consistent across all samples and within the linear range of the assay.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in bioanalysis?

Matrix effects refer to the alteration of the ionization efficiency of an analyte by co-eluting components present in the biological sample matrix (e.g., plasma, urine, tissue homogenate). This can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can lead to inaccurate and imprecise quantification of the target analyte.

Q2: Why is a deuterated internal standard like Luxabendazole-D3 preferred over an analog internal standard?

A deuterated internal standard is considered the "gold standard" because it is chemically identical to the analyte, with the only difference being a slight increase in mass due to the deuterium (B1214612) atoms. This near-identical chemical nature ensures that it behaves in the same way as the analyte during sample extraction, chromatography, and ionization. An analog internal standard, being a different chemical entity, may have different extraction recovery, chromatographic retention, and ionization efficiency, making it less effective at compensating for variability.

Q3: Can I eliminate matrix effects completely?

While it may not always be possible to completely eliminate matrix effects, especially in complex biological matrices, their impact can be significantly minimized through a combination of effective sample cleanup, optimized chromatography, and the correct use of a stable isotope-labeled internal standard.

Q4: What are the regulatory expectations regarding the evaluation of matrix effects?

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require the evaluation of matrix effects as part of the validation of bioanalytical methods. This typically involves demonstrating that the accuracy and precision of the assay are not compromised by the sample matrix from different sources or individuals.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol describes a method to quantify the matrix effect using a post-extraction spike approach.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Luxabendazole and Luxabendazole-D3 into the final reconstitution solvent at low and high concentrations corresponding to your quality control (QC) samples.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike Luxabendazole and Luxabendazole-D3 into the final, dried extracts at the same low and high concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike Luxabendazole and Luxabendazole-D3 into the same six lots of blank matrix before the extraction process at the low and high QC concentrations.

• Analyze Samples: Analyze all three sets of samples using your LC-MS/MS method.

• Calculate Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE):

  Parameter	Formula	Description
  Matrix Factor (MF)	(Peak Area in Set B) / (Peak Area in Set A)	A value of 1 indicates no matrix effect. A value < 1 indicates ion suppression, and a value > 1 indicates ion enhancement.
  Recovery (RE)	(Peak Area in Set C) / (Peak Area in Set B)	Measures the efficiency of the extraction process.
  Process Efficiency (PE)	(Peak Area in Set C) / (Peak Area in Set A)	Represents the overall efficiency of the method, combining extraction recovery and matrix effects.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general protocol for SPE that can be optimized for Luxabendazole.

• Condition the SPE Cartridge: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange or reversed-phase polymer) by passing 1 mL of methanol (B129727) followed by 1 mL of water through the cartridge.

• Load the Sample: Dilute 200 µL of plasma with 200 µL of 4% phosphoric acid in water. Load the entire volume onto the conditioned SPE cartridge.

• Wash the Cartridge: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove interfering substances.

• Elute the Analyte: Elute Luxabendazole and Luxabendazole-D3 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for injection into the LC-MS/MS system.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect

Sample Preparation Method	Analyte	Mean Matrix Factor (MF)	% RSD of MF (n=6 lots)
Protein Precipitation	Luxabendazole	0.65	18.2%
Luxabendazole-D3	0.68	17.5%
Liquid-Liquid Extraction	Luxabendazole	0.88	9.5%
Luxabendazole-D3	0.89	9.1%
Solid-Phase Extraction	Luxabendazole	0.97	4.3%
Luxabendazole-D3	0.98	4.1%

Table 2: Impact of Chromatographic Modifications on Analyte Separation from Phospholipids

Chromatographic Condition	Luxabendazole Retention Time (min)	Phospholipid Elution Window (min)	Overlap
Fast Gradient (1.5 min)	1.1	0.9 - 1.3	Yes
Standard Gradient (5 min)	3.2	3.8 - 4.5	No
HILIC Method (5 min)	2.5	0.5 - 1.0	No

Visualizations

Caption: A troubleshooting decision tree for Luxabendazole-D3 bioanalysis.

Caption: A typical workflow for solid-phase extraction (SPE).

References

• 1. benchchem.com [benchchem.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. Ion suppression and cannulation locking solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eijppr.com [eijppr.com]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Luxabendazole-D3 Internal Standard: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering variability with the Luxabendazole-D3 internal standard in LC-MS/MS bioanalysis.

Troubleshooting Guide

Variability in the internal standard (IS) response can compromise the accuracy and reliability of quantitative bioanalytical data.[1][2] This guide addresses specific issues you may encounter with Luxabendazole-D3.

Issue 1: Inconsistent or Drifting Luxabendazole-D3 Response Across an Analytical Run

Potential Cause	Recommended Solution
Inconsistent Sample Preparation: Errors in aliquoting, extraction, or reconstitution can lead to variability.[1][3]	- Verify Pipetting: Ensure pipettes are calibrated and proper technique is used for adding Luxabendazole-D3 to all samples, calibrators, and quality controls (QCs).[4] - Optimize Extraction: Ensure consistent and complete extraction of both the analyte and Luxabendazole-D3. Inconsistent recovery can lead to variability. - Ensure Complete Reconstitution: Vortex samples thoroughly after reconstitution to ensure homogeneity before injection.
Instrument-Related Issues: Fluctuations in the LC-MS/MS system can affect signal intensity.	- System Equilibration: Ensure the LC-MS/MS system is adequately equilibrated before starting the run. - Injector Performance: Check for injection volume precision. A partial injection can lead to a lower IS response. - Mass Spectrometer Stability: Monitor for any drift in mass spectrometer performance. This can sometimes be observed as a gradual increase or decrease in the IS signal over the course of the run.
Matrix Effects: Components in the biological matrix can suppress or enhance the ionization of Luxabendazole-D3.	- Chromatographic Separation: Ensure that Luxabendazole-D3 is chromatographically separated from any co-eluting matrix components that may cause ion suppression or enhancement. - Matrix Matched Calibrators: Prepare calibration standards and QCs in the same biological matrix as the study samples to compensate for consistent matrix effects.
Luxabendazole-D3 Instability: Degradation of the internal standard in stock solutions or processed samples.	- Proper Storage: Store Luxabendazole-D3 stock and working solutions at the recommended temperature and protected from light to prevent degradation. - Assess Stability in Matrix: Evaluate the stability of Luxabendazole-D3 in the processed sample matrix, especially if there are delays between sample preparation and injection. Acidic conditions may improve the stability of benzimidazoles like Luxabendazole.

Issue 2: Abrupt Changes or Outlier Luxabendazole-D3 Response in Specific Samples

Potential Cause	Recommended Solution
Sample Processing Errors: Individual sample mishaps during preparation.	- No or Double Spiking: A very low or absent IS signal may indicate that the IS was not added, while an unusually high signal might suggest it was added twice. Review the sample preparation procedure for the affected samples. - Sample Inhomogeneity: Ensure samples are thoroughly mixed before aliquoting.
Matrix Effects in Individual Samples: The matrix of a specific sample may be unique, causing significant ion suppression or enhancement.	- Dilution: Dilute the sample to reduce the concentration of interfering matrix components. - Re-extraction: Re-extract the outlier sample along with bracketing QCs to confirm the initial result.

Frequently Asked Questions (FAQs)

Q1: Why is a stable isotope-labeled (SIL) internal standard like Luxabendazole-D3 preferred for LC-MS/MS analysis?

A1: SIL internal standards such as Luxabendazole-D3 are considered the gold standard for quantitative bioanalysis. Because they have nearly identical physicochemical properties to the analyte, they co-elute chromatographically and experience similar extraction recovery and matrix effects. This allows for more accurate correction of variability during sample preparation and analysis.

Q2: What is an acceptable range for Luxabendazole-D3 response variability in a single run?

A2: While there is no universal value, a common practice is to establish acceptance criteria during method validation. For instance, samples with an internal standard response that is less than 50% or greater than 150% of the mean IS response for the batch may be flagged for investigation. The 2019 FDA guidance suggests that if the IS response variability in incurred samples is less than that observed in the calibrators and QCs, it is unlikely to impact the results.

Q3: Can I still use the data if the Luxabendazole-D3 response is variable but the quality controls (QCs) are within acceptance criteria?

A3: While passing QCs are a good indicator, significant IS variability should still be investigated. The purpose of the IS is to track the analyte's behavior. If the IS is variable, it may indicate an underlying issue that could affect the accuracy of the study sample results, even if the QCs happen to fall within the acceptable range. A thorough investigation is warranted to ensure data integrity.

Q4: How can I investigate the root cause of Luxabendazole-D3 variability?

A4: A systematic approach is recommended. Start by examining the IS response pattern. A consistent drift might point to instrument or stability issues, while random outliers are more likely due to individual sample preparation errors. Re-injecting a subset of samples can help differentiate between instrument-related variability and issues arising from the extraction process.

Experimental Protocols

Protocol 1: Preparation of Luxabendazole-D3 Stock and Working Solutions

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh the required amount of Luxabendazole-D3.

  • Dissolve in a suitable organic solvent (e.g., DMSO, methanol) to the final desired concentration.

  • Store in an amber vial at -20°C or -80°C to protect from light and prevent degradation.

• Working Solution (e.g., 100 ng/mL):

  • Perform serial dilutions of the stock solution using the appropriate solvent (often the initial mobile phase composition).

  • Prepare fresh working solutions for each analytical run or establish and validate their stability for a longer duration.

Visualizations

Caption: Standard bioanalytical workflow incorporating an internal standard.

Caption: Decision tree for troubleshooting Luxabendazole-D3 variability.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Evaluation, identification and impact assessment of abnormal internal standard response variability in regulated LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nebiolab.com [nebiolab.com]
• 4. youtube.com [youtube.com]

Preventing isotopic exchange in Luxabendazole-D3 studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of Luxabendazole-D3 in metabolic studies, with a focus on preventing isotopic exchange to ensure data integrity. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Luxabendazole-D3 and where are the deuterium (B1214612) labels typically placed?

Luxabendazole is a benzimidazole (B57391) carbamate (B1207046) anthelmintic. In a deuterated analog like Luxabendazole-D3, the deuterium atoms are synthetically incorporated to act as a stable isotope label, primarily for use as an internal standard in quantitative mass spectrometry-based studies. While the exact position can vary, the deuterium atoms are most commonly placed on the methyl group of the carbamate moiety (-O-CD3). This position is generally stable and less prone to back-exchange compared to positions on heteroatoms (like -NH or -OH).

Q2: What is isotopic exchange and why is it a concern in Luxabendazole-D3 studies?

Isotopic exchange, also known as H/D (hydrogen-deuterium) back-exchange, is the unintended replacement of deuterium atoms on Luxabendazole-D3 with hydrogen atoms from the surrounding environment (e.g., solvents, reagents, or biological matrix). This can compromise the accuracy of quantitative analyses by:

• Decreasing the signal of the deuterated internal standard.

• Potentially increasing the signal of the unlabeled analyte.

Q3: What are the primary factors that promote isotopic exchange?

The main factors that can induce isotopic exchange are:

• pH: Both acidic and basic conditions can catalyze the exchange of deuterium atoms, especially those on or adjacent to heteroatoms. The minimum rate of exchange for many compounds is typically observed around pH 2.5–3.[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[2]

• Solvent: Protic solvents (e.g., water, methanol) can act as a source of hydrogen atoms for exchange.

• Exposure Time: The longer the deuterated compound is exposed to unfavorable conditions, the greater the extent of isotopic exchange.

Troubleshooting Guide: Isotopic Exchange Issues

This guide will help you troubleshoot common problems related to isotopic exchange in your Luxabendazole-D3 experiments.

Problem 1: Loss of Deuterium Label Detected by Mass Spectrometry

• Symptom: The mass spectral peak intensity for Luxabendazole-D3 is lower than expected, or a peak corresponding to partially deuterated or non-deuterated Luxabendazole is observed.

• Possible Causes & Solutions:

Possible Cause	Solution
Inappropriate pH during sample preparation or analysis	Maintain the pH of all solutions as close to neutral as possible. If acidic or basic conditions are required, minimize the exposure time. For LC-MS analysis, a mobile phase with a pH around 2.5-3 is often optimal for minimizing back-exchange.[1]
High temperature during sample handling or storage	Keep samples on ice or at a controlled low temperature (e.g., 4°C) during preparation. Store stock solutions and samples at -20°C or -80°C for long-term stability.[3]
Use of protic solvents	Whenever possible, use aprotic solvents for storing stock solutions. Minimize the time the sample spends in aqueous or other protic solvents.[3]
Enzyme- or metal-catalyzed exchange	If using enzymatic assays or metal catalysts, be aware that these can sometimes facilitate isotopic exchange. If suspected, run a control experiment without the biological matrix or catalyst to assess the stability of Luxabendazole-D3 under the assay conditions.

Problem 2: Poor Reproducibility of Quantitative Results

• Symptom: High variability in the calculated concentrations of Luxabendazole across replicate samples or batches.

• Possible Causes & Solutions:

Possible Cause	Solution
Inconsistent sample preparation conditions	Standardize all sample preparation steps, including incubation times, temperatures, and pH. Use of automated liquid handlers can improve consistency.
Variable storage conditions	Ensure all samples are stored under identical conditions and for similar durations before analysis. Perform stability tests to determine the maximum allowable storage time under your specific conditions.
Differential matrix effects	A slight chromatographic shift between Luxabendazole and Luxabendazole-D3 can lead to differential ion suppression or enhancement by the biological matrix. Optimize the chromatography to ensure co-elution.

Data Presentation: Impact of pH and Temperature on Isotopic Stability

The following tables provide an illustrative overview of the expected impact of pH and temperature on the stability of a deuterated internal standard like Luxabendazole-D3. The percentage of deuterium loss is hypothetical and serves to demonstrate the general trends.

Table 1: Illustrative Effect of pH on Deuterium Loss of Luxabendazole-D3 in Aqueous Solution at 25°C over 24 hours

pH	Expected Deuterium Loss (%)	Remarks
2.0	< 5%	Acid-catalyzed exchange can occur, but is generally slow for stable labels.
4.0	< 2%	Near optimal pH for stability for many compounds.
7.0 (Neutral)	< 1%	Generally good stability.
9.0	5 - 10%	Base-catalyzed exchange becomes more significant.
11.0	> 15%	Strong basic conditions can significantly increase the rate of exchange.

Table 2: Illustrative Effect of Temperature on Deuterium Loss of Luxabendazole-D3 in Aqueous Solution at pH 7.0 over 24 hours

Temperature (°C)	Expected Deuterium Loss (%)	Remarks
4	< 0.5%	Cold storage significantly slows down the exchange rate.
25 (Room Temp)	< 1%	Generally acceptable for short-term handling.
37 (Physiological)	2 - 5%	Increased temperature accelerates the exchange process.
50	> 10%	Elevated temperatures should be avoided.

Experimental Protocols

Protocol 1: Recommended Sample Preparation for LC-MS Analysis to Minimize Isotopic Exchange

• Thawing: Thaw biological samples on ice.

• Protein Precipitation/Extraction:

  • To 100 µL of sample, add 300 µL of ice-cold acetonitrile (B52724) containing Luxabendazole-D3 internal standard.

  • Vortex for 1 minute to precipitate proteins and extract the analyte.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial or 96-well plate.

• Evaporation (Optional): If concentration is needed, evaporate the solvent under a gentle stream of nitrogen at a temperature no higher than 30°C.

• Reconstitution: Reconstitute the residue in the initial mobile phase conditions, preferably with a low aqueous content.

• Analysis: Immediately place the samples in a cooled autosampler (e.g., 4°C) for LC-MS analysis.

Protocol 2: Assessment of Luxabendazole-D3 Stability in a Biological Matrix

• Prepare Quality Control (QC) Samples: Spike a blank biological matrix with Luxabendazole-D3 at the working concentration.

• Time Zero (T0) Analysis: Immediately process and analyze a set of these QC samples to establish a baseline response.

• Incubation: Incubate the remaining QC samples under the conditions of your experimental workflow (e.g., specific pH, temperature, and time).

• Time Point Analysis: At various time points, take aliquots of the incubated QC samples, process them using the same method as the T0 samples, and analyze them by LC-MS.

• Data Evaluation: Compare the response of Luxabendazole-D3 at each time point to the T0 response. A significant decrease in the signal over time indicates isotopic exchange.

Visualizations

Below are diagrams to visualize key concepts related to Luxabendazole studies and troubleshooting isotopic exchange.

Caption: Mechanism of action of Luxabendazole.

Caption: Logical workflow for troubleshooting isotopic exchange.

References

• 1. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Calibration curve issues with Luxabendazole-D3 quantification

Welcome to the technical support center for Luxabendazole-D3 quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the bioanalysis of Luxabendazole-D3, with a specific focus on calibration curve-related problems.

Frequently Asked Questions (FAQs)

Q1: What is Luxabendazole-D3, and why is it used in bioanalysis?

Luxabendazole (B1675524) is a broad-spectrum anthelmintic belonging to the benzimidazole (B57391) class of compounds.[1][2] Luxabendazole-D3 is a stable isotope-labeled (deuterated) version of Luxabendazole. It is an ideal internal standard (IS) for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled IS is considered the gold standard in quantitative mass spectrometry as it has nearly identical chemical and physical properties to the analyte (Luxabendazole). This allows it to co-elute chromatographically and experience similar ionization effects in the mass spectrometer, effectively compensating for variability during sample preparation and analysis.

Q2: What are the common causes of non-linearity in LC-MS/MS calibration curves?

Non-linearity in calibration curves for LC-MS/MS analysis can stem from several factors, including:

• Matrix Effects: Components within the biological matrix (e.g., plasma, urine) can interfere with the ionization of the target analyte and internal standard, leading to ion suppression or enhancement.[3][4]

• Detector Saturation: At high analyte concentrations, the mass spectrometer's detector can become overwhelmed, resulting in a plateauing of the signal response.

• Ion Source Saturation: Similar to detector saturation, the ion source may reach its capacity for efficient ionization at high analyte concentrations.

• Errors in Standard Preparation: Inaccurate serial dilutions of calibration standards can introduce non-linearity.

• Inappropriate Internal Standard Concentration: An internal standard concentration that is too high or too low relative to the analyte can lead to issues with signal ratios.

• Analyte Degradation: Luxabendazole, like other benzimidazoles, can be susceptible to degradation, which can affect the accuracy of standards.[5]

Q3: My calibration curve for Luxabendazole is non-linear at higher concentrations. What is the likely cause and what should I do?

A flattening of the calibration curve at higher concentrations is a classic indication of detector or ion source saturation. This means that an increase in the analyte concentration no longer produces a proportional increase in the detector signal.

Troubleshooting Steps:

• Dilute Upper-Level Standards: The most direct solution is to dilute the high-concentration standards and any unknown samples that fall in this range to bring them back into the linear portion of the curve.

• Optimize Ion Source Parameters: Adjusting parameters such as spray voltage, gas flows, and temperature can sometimes extend the linear range.

• Use a Less Abundant Isotope: If multiple product ions are available for Luxabendazole, consider using a less abundant (but still specific) ion for quantification at higher concentrations.

Q4: My calibration curve is inaccurate at the lower limit of quantification (LLOQ). What are the potential reasons?

Inaccuracy at the LLOQ can be caused by:

• Poor Signal-to-Noise Ratio: The analyte signal may be too close to the background noise of the instrument.

• Matrix Effects: Ion suppression can disproportionately affect the signal at low concentrations.

• Inconsistent Recovery: The efficiency of the sample extraction process may be variable at very low concentrations.

• Contamination: Carryover from previous injections of high-concentration samples can artificially inflate the LLOQ response.

Troubleshooting Steps:

• Optimize Sample Preparation: Focus on improving the extraction recovery and cleanliness of the sample. This may involve testing different solid-phase extraction (SPE) sorbents or liquid-liquid extraction (LLE) solvents.

• Enhance MS Sensitivity: Adjust instrument parameters to increase the signal intensity of the analyte.

• Inject a Larger Volume: If feasible, injecting a larger volume of the prepared sample can increase the on-column amount of the analyte.

• Implement a More Rigorous Wash Method: To combat carryover, increase the strength and volume of the solvents used to wash the injection port and analytical column between samples.

Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects, the alteration of ionization efficiency by co-eluting compounds from the sample matrix, are a common challenge in bioanalysis.[3][4]

Symptoms:

• Inconsistent internal standard response across different samples.

• Poor accuracy and precision for quality control (QC) samples.

• Non-linear calibration curves.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting matrix effects.

Detailed Steps:

• Evaluate Sample Preparation: A more effective sample cleanup can remove interfering matrix components.

  • Protein Precipitation (PPT): While fast, it is the least clean method.

  • Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT. Experiment with different organic solvents.

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts. Test different sorbent chemistries (e.g., C18, mixed-mode).

• Optimize Chromatography: Improving the chromatographic separation can move the analyte peak away from co-eluting matrix components.

  • Adjust the gradient elution profile to better resolve peaks.

  • Try a different analytical column with an alternative chemistry (e.g., phenyl-hexyl instead of C18).

• Verify Internal Standard Performance: The Luxabendazole-D3 response should be consistent across all samples (excluding blanks). Significant variability suggests it is also being affected by the matrix.

• Sample Dilution: Diluting the sample with the mobile phase or a clean matrix can reduce the concentration of interfering components.

Guide 2: Addressing Poor Calibration Curve Linearity

A linear calibration curve is essential for accurate quantification.

Symptoms:

• Correlation coefficient (r²) below 0.99.

• Systematic deviation of back-calculated concentrations from nominal values.

• A "curved" appearance of the plotted data.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting calibration curve linearity.

Detailed Steps:

• Verify Standard Preparation: Double-check all calculations and dilutions used to prepare the calibration standards. Ensure the stock solution of Luxabendazole is not degraded.

• Assess the Calibration Range:

  • High End: If non-linearity is observed at the upper end, this is likely due to detector saturation. Narrow the calibration range by removing the highest concentration points or dilute the samples.

  • Low End: If the curve is non-linear at the lower end, this could be due to poor signal-to-noise or matrix effects. Consider raising the LLOQ or improving sample cleanup.

• Review Internal Standard Response: An inconsistent IS response across the calibration standards can lead to poor linearity.

• Consider a Weighted Regression: If the variance of the response is not constant across the concentration range (heteroscedasticity), applying a weighting factor (e.g., 1/x or 1/x²) to the linear regression can improve accuracy, especially at the lower end of the curve.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

This protocol provides a general guideline for preparing calibration standards and QC samples in a biological matrix (e.g., human plasma).

Materials:

• Luxabendazole certified reference standard.

• Luxabendazole-D3 certified reference standard (Internal Standard).

• Control human plasma (screened for interferences).

• HPLC-grade methanol (B129727) and acetonitrile.

• Calibrated pipettes and volumetric flasks.

Procedure:

• Stock Solutions:

  • Prepare a 1 mg/mL primary stock solution of Luxabendazole in methanol.

  • Prepare a 1 mg/mL primary stock solution of Luxabendazole-D3 in methanol.

• Working Standard Solutions:

  • Perform serial dilutions of the Luxabendazole primary stock solution with 50:50 methanol:water to create a series of working standard solutions.

  • Prepare a working internal standard solution of Luxabendazole-D3 at an appropriate concentration (e.g., 100 ng/mL) in 50:50 methanol:water.

• Calibration Standards:

  • Spike a known volume of control human plasma with the working standard solutions to achieve the desired calibration concentrations. A typical range for a similar benzimidazole, Albendazole, is 0.2 to 50 ng/mL.

• Quality Control (QC) Samples:

  • Prepare QC samples in control human plasma at a minimum of three concentration levels: Low, Medium, and High. These should be prepared from a separate weighing of the Luxabendazole reference standard if possible.

Sample Type	Concentration Level	Purpose
Calibration Standards	8-10 non-zero levels	To establish the relationship between response and concentration.
LLOQ QC	Lower Limit of Quantification	To assess accuracy and precision at the lowest reportable concentration.
Low QC	~3x LLOQ	To assess accuracy and precision at the low end of the range.
Medium QC	Mid-range	To assess accuracy and precision in the middle of the range.
High QC	~75% of Upper Limit	To assess accuracy and precision at the high end of the range.

Protocol 2: Sample Extraction from Plasma (Solid-Phase Extraction)

This protocol is a general guideline for extracting Luxabendazole and Luxabendazole-D3 from plasma using SPE, a common technique for benzimidazoles.

Procedure:

• Sample Aliquoting: Aliquot 100 µL of plasma sample (unknown, calibrator, or QC) into a clean microcentrifuge tube.

• Add Internal Standard: Add a small volume (e.g., 10 µL) of the Luxabendazole-D3 working solution to each sample (except for the blank matrix).

• Pre-treatment: Dilute the plasma with an acidic buffer (e.g., formic acid in water) to aid in protein disruption and binding to the SPE sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol followed by equilibration with water.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove salts and polar interferences.

• Elution: Elute the Luxabendazole and Luxabendazole-D3 from the cartridge with a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase.

Data Presentation

Table 1: Example Calibration Curve Performance

This table illustrates how to present the results of a calibration curve analysis. The back-calculated concentrations should be within ±15% of the nominal value (±20% for the LLOQ).

Nominal Conc. (ng/mL)	Mean Response Ratio (Analyte/IS)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
0.5 (LLOQ)	0.012	0.54	108.0
1.0	0.025	1.05	105.0
5.0	0.128	5.12	102.4
10.0	0.255	10.20	102.0
25.0	0.630	25.20	100.8
50.0	1.245	49.80	99.6
75.0	1.880	75.20	100.3
100.0	2.490	99.60	99.6

Regression Analysis:

• Regression Model: Linear

• Weighting: 1/x²

• Correlation Coefficient (r²): 0.9985

Table 2: Example Inter-day Accuracy and Precision Data

This table summarizes the performance of the QC samples across multiple analytical runs, as required by regulatory guidelines.

QC Level	Nominal Conc. (ng/mL)	N	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	0.5	6	0.53	106.0	8.5
Low	1.5	6	1.45	96.7	6.2
Medium	20.0	6	20.80	104.0	4.1
High	80.0	6	78.90	98.6	3.5

Acceptance Criteria:

• Accuracy: Mean concentration within ±15% of the nominal value (±20% for LLOQ).

• Precision: Coefficient of Variation (%CV) should not exceed 15% (20% for LLOQ).

References

• 1. Determination of luxabendazole in biological fluids by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 4. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 5. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

Cross-Validation of Luxabendazole Bioassays: A Comparative Analysis of Deuterated vs. Non-Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative bioanalysis, particularly for regulatory submissions, the choice of an internal standard (IS) is a critical factor that dictates the accuracy, precision, and robustness of an analytical method. The use of a stable isotope-labeled (SIL) internal standard, such as Luxabendazole-D3, is widely considered the gold standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1] This guide provides an objective comparison of the performance of a hypothetical bioanalytical method for Luxabendazole using its deuterated analog, Luxabendazole-D3, versus a non-deuterated structural analog as the internal standard. The experimental data presented herein is representative of the expected outcomes based on established principles of bioanalytical method validation.[2][3]

Executive Summary of Comparative Performance

The use of a deuterated internal standard like Luxabendazole-D3 offers significant advantages over a non-deuterated analog. Due to their near-identical physicochemical properties, deuterated standards co-elute with the analyte, experiencing the same effects of sample preparation, chromatographic conditions, and ionization, which leads to more effective normalization and higher data quality.[3][4]

Parameter	Luxabendazole with Luxabendazole-D3 (IS)	Luxabendazole with Non-Deuterated Analog (IS)	Justification
Accuracy (% Bias)	Typically within ±5%[4]	Can exceed ±15%[4]	Luxabendazole-D3 more effectively compensates for matrix effects and variability in extraction recovery, leading to higher accuracy.[5]
Precision (%CV)	Typically <10%[4]	Can be >15%[4]	The close tracking of the analyte by the deuterated IS results in significantly better precision.
Matrix Effect	Effectively compensated (<5% difference between analyte and IS)[4]	Inconsistent compensation (can be >20% difference)[4]	The near-identical ionization efficiency of Luxabendazole and Luxabendazole-D3 ensures reliable normalization of matrix-induced signal suppression or enhancement.
Recovery Variability (%CV)	Low (<10%)	Higher (>15%)	Similar extraction efficiencies between the analyte and deuterated IS lead to more consistent recovery across different samples.[3]

Experimental Protocols

The following outlines a detailed methodology for a cross-validation study to compare the performance of Luxabendazole-D3 and a non-deuterated analog as internal standards for the quantification of Luxabendazole in human plasma.

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution: A stock solution of Luxabendazole is prepared in methanol (B129727) at a concentration of 1 mg/mL.

• Internal Standard Stock Solutions: Stock solutions of Luxabendazole-D3 and the non-deuterated analog are individually prepared in methanol at a concentration of 1 mg/mL.

• Working Solutions: A series of working solutions for calibration standards and quality control (QC) samples are prepared by diluting the stock solutions with a 50:50 mixture of methanol and water.

2. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the appropriate internal standard working solution (either Luxabendazole-D3 or the non-deuterated analog).

• Vortex the mixture for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex for 1 minute, followed by centrifugation at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for Luxabendazole, Luxabendazole-D3, and the non-deuterated analog.

4. Validation Parameters

The method is validated according to the FDA and EMA guidelines for bioanalytical method validation, assessing selectivity, linearity, accuracy, precision, recovery, and matrix effect.[6][7]

Quantitative Data Comparison

The following tables summarize the expected validation results when comparing the two internal standard methods.

Table 1: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Method with Luxabendazole-D3	Method with Non-Deuterated Analog
Accuracy (% Bias)	Precision (%CV)
LLOQ	1	-2.5	6.8
Low	3	1.8	4.2
Mid	50	0.5	3.1
High	150	-1.2	2.5

Table 2: Matrix Effect and Recovery

Parameter	Method with Luxabendazole-D3	Method with Non-Deuterated Analog
Matrix Factor (%CV)	< 5%	> 15%
Recovery (% Mean)	85.2	78.9
Recovery (%CV)	4.8	13.7

Mechanism of Action and Bioanalytical Workflow

Benzimidazoles, including Luxabendazole, exert their anthelmintic effect primarily by inhibiting the polymerization of tubulin into microtubules in parasitic cells.[8][9][10] This disruption of the cytoskeleton interferes with essential cellular functions like cell division, nutrient absorption, and intracellular transport, ultimately leading to the parasite's death.[8]

Caption: Mechanism of action of Luxabendazole.

The following diagram illustrates a typical workflow for a bioanalytical assay using an internal standard.

Caption: Bioanalytical workflow using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. fda.gov [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 9. youtube.com [youtube.com]
• 10. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Metabolic Stability of Luxabendazole and Luxabendazole-D3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the metabolic stability of the anthelmintic compound Luxabendazole and its deuterated analog, Luxabendazole-D3. The information presented is synthesized from established principles of drug metabolism, the known metabolic pathways of related benzimidazole (B57391) compounds, and the scientific rationale for utilizing deuterium (B1214612) substitution to enhance pharmacokinetic properties.

Introduction to Luxabendazole and the Role of Deuteration in Drug Metabolism

Luxabendazole is a broad-spectrum benzimidazole carbamate (B1207046) anthelmintic agent effective against a variety of parasitic worms.[1][2] Like many pharmaceuticals, its therapeutic efficacy and dosing regimen are influenced by its rate of metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.[3] A significant challenge in drug development is overcoming rapid metabolic breakdown, which can lead to a short half-life and reduced drug exposure.[4][5]

One strategy to improve metabolic stability is the selective replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond due to the greater mass of deuterium. This increased bond strength can slow the rate of metabolic reactions that involve the cleavage of a C-H bond, a phenomenon known as the Deuterium Kinetic Isotope Effect (KIE). By strategically placing deuterium at sites of metabolic attack, the metabolic stability of a drug can be enhanced, potentially leading to a longer half-life, increased systemic exposure, and a more favorable pharmacokinetic profile.

Presumed Metabolic Pathway of Luxabendazole

The metabolism of benzimidazoles like albendazole (B1665689) is well-documented and primarily involves oxidation. Following administration, Luxabendazole is expected to undergo extensive first-pass metabolism in the liver. The primary metabolic pathway is likely the oxidation of the sulfide (B99878) group to form a sulfoxide (B87167) metabolite, which may then be further oxidized to a sulfone. These reactions are typically mediated by cytochrome P450 enzymes.

Caption: Presumed primary metabolic pathway of Luxabendazole.

Enhancing Metabolic Stability with Deuteration: Luxabendazole-D3

The strategic placement of deuterium on the Luxabendazole molecule can hinder its metabolic breakdown. The specific positions for deuteration would ideally be at the "metabolic hotspots" – the sites on the molecule most susceptible to enzymatic attack. For benzimidazoles, this often includes positions on the benzimidazole core and associated side chains. By replacing hydrogen with deuterium at these sites in Luxabendazole-D3, the rate of metabolism is expected to decrease, leading to improved pharmacokinetic properties.

The core principle behind this enhancement is the kinetic isotope effect, which slows down the cleavage of the C-D bond compared to the C-H bond by metabolic enzymes.

Caption: The Deuterium Kinetic Isotope Effect slows metabolism.

Comparative Metabolic Stability: Expected Outcomes

The following table summarizes the anticipated differences in the metabolic stability and pharmacokinetic parameters between Luxabendazole and a hypothetically optimized Luxabendazole-D3, based on the principles of deuteration.

Parameter	Luxabendazole	Luxabendazole-D3 (Expected)	Rationale for Difference
Metabolic Rate	Higher	Lower	Deuteration at metabolic hotspots slows enzymatic breakdown due to the kinetic isotope effect.
In Vitro Half-life (t½)	Shorter	Longer	A slower metabolic rate leads to a longer time for half of the compound to be eliminated in an in vitro system.
Intrinsic Clearance (CLint)	Higher	Lower	Reduced metabolism results in lower intrinsic clearance by liver microsomes or hepatocytes.
In Vivo Half-life (t½)	Shorter	Longer	Slower metabolism and clearance in the body lead to a longer duration of action.
Area Under the Curve (AUC)	Lower	Higher	Increased metabolic stability results in greater overall drug exposure.
Formation of Metabolites	Faster	Slower	The rate of formation of metabolites such as the sulfoxide and sulfone would be reduced.

Experimental Protocols for Assessing Metabolic Stability

To empirically determine and compare the metabolic stability of Luxabendazole and Luxabendazole-D3, a standard in vitro assay using liver microsomes would be employed.

In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the rate of metabolism of Luxabendazole and Luxabendazole-D3 when incubated with liver microsomes.

Materials:

• Luxabendazole and Luxabendazole-D3

• Liver microsomes (e.g., human, rat, mouse)

• NADPH regenerating system (to initiate the metabolic reaction)

• Phosphate (B84403) buffer

• Incubator (37°C)

• Quenching solution (e.g., acetonitrile)

• LC-MS/MS for analysis

Procedure:

• Preparation: Prepare stock solutions of Luxabendazole and Luxabendazole-D3 in a suitable solvent (e.g., DMSO).

• Incubation Mixture: In a microcentrifuge tube, combine the liver microsomes and phosphate buffer. Pre-incubate the mixture at 37°C for approximately 5 minutes.

• Initiation of Reaction: Add the test compound (Luxabendazole or Luxabendazole-D3) to the pre-warmed microsome mixture. The metabolic reaction is initiated by the addition of the NADPH regenerating system.

• Time Points: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction in each aliquot is stopped by adding a cold quenching solution, which also precipitates the proteins.

• Sample Processing: The quenched samples are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant, containing the remaining parent compound and any formed metabolites, is analyzed by LC-MS/MS to quantify the disappearance of the parent drug over time.

• Data Analysis: The percentage of the parent compound remaining at each time point is plotted against time. The half-life (t½) and intrinsic clearance (CLint) are then calculated from these data.

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion

While direct experimental comparisons are not publicly available, the foundational principles of medicinal chemistry and drug metabolism strongly suggest that Luxabendazole-D3 would exhibit enhanced metabolic stability compared to its non-deuterated counterpart, Luxabendazole. This improvement is attributed to the Deuterium Kinetic Isotope Effect, which is expected to slow the rate of CYP450-mediated metabolism. Such an enhancement could translate to a more favorable pharmacokinetic profile, potentially allowing for lower or less frequent dosing in a clinical setting. The experimental protocols outlined provide a standard methodology for verifying these expected benefits in a laboratory setting. For drug development professionals, the strategic deuteration of lead compounds like Luxabendazole represents a promising approach to optimize drug-like properties and develop more effective therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. [PDF] Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs | Semantic Scholar [semanticscholar.org]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Bioanalytical Method Validation: Luxabendazole-D3 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity of pharmacokinetic and toxicokinetic data hinges on the reliability of the bioanalytical methods used.[1] A critical component of these methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the internal standard (IS), which is added to samples to correct for variability during sample processing and analysis.[2] This guide provides a comparative overview of the validation of a bioanalytical method using a stable isotope-labeled (SIL) internal standard, Luxabendazole-D3, versus a structural analog internal standard.

Stable isotope-labeled internal standards, such as Luxabendazole-D3, are considered the gold standard in quantitative bioanalysis.[2] Their physicochemical properties are nearly identical to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing the most accurate correction for potential variabilities.[2] This guide presents validation data to illustrate the superior performance of Luxabendazole-D3 in comparison to a hypothetical structural analog.

Performance Comparison of Internal Standards

The following tables summarize key validation parameters for a bioanalytical method for Luxabendazole, comparing the performance when using Luxabendazole-D3 versus a structural analog as the internal standard. The data demonstrates the enhanced precision and accuracy achievable with a stable isotope-labeled internal standard.

Table 1: Linearity and Range of Quantification

Analyte	Internal Standard	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Luxabendazole	Luxabendazole-D3	Plasma	1 - 1000	> 0.998
Luxabendazole	Structural Analog	Plasma	1 - 1000	> 0.995

Table 2: Accuracy and Precision

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Luxabendazole-D3	LLOQ	1	0.98	98.0	4.5
Low	3	2.95	98.3	3.2
Medium	50	50.8	101.6	2.1
High	800	792.0	99.0	1.8
Structural Analog	LLOQ	1	1.15	115.0	12.8
Low	3	3.21	107.0	9.5
Medium	50	47.5	95.0	7.8
High	800	840.0	105.0	6.5

Table 3: Matrix Effect and Recovery

Internal Standard	QC Level	Matrix Factor	Recovery (%)
Luxabendazole-D3	Low	0.99	92
High	1.02	94
Structural Analog	Low	0.85	85
High	1.15	88

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of bioanalytical assays.[3] Below are the protocols for the key experiments cited in this guide.

Accuracy and Precision Assessment

• Preparation of Quality Control (QC) Samples: Prepare QC samples at four concentration levels: Lower Limit of Quantification (LLOQ), low, medium, and high.[4]

• Analysis: Analyze five replicates of each QC level in three separate analytical runs.

• Calculation: Determine the concentration of each QC sample using the calibration curve. Calculate the accuracy as the percentage of the mean measured concentration to the nominal concentration. Calculate the precision as the percentage coefficient of variation (%CV) for each QC level.

Matrix Effect Evaluation

• Sample Preparation:

  • Set A: Prepare the analyte and internal standard in the mobile phase.

  • Set B: Spike the analyte and internal standard into the extracted blank matrix.

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation: The matrix factor is calculated as the ratio of the peak area of the analyte in Set B to the peak area in Set A. A matrix factor close to 1 indicates a negligible matrix effect.

Visualizing the Bioanalytical Workflow

Understanding the logical flow of a bioanalytical method validation is essential for its proper execution. The following diagram illustrates the key stages of this process.

Caption: Workflow of a bioanalytical method validation process.

The presented data and protocols underscore the importance of selecting an appropriate internal standard for robust and reliable bioanalytical methods. The use of a stable isotope-labeled internal standard like Luxabendazole-D3 can significantly improve the accuracy and precision of the quantification, leading to higher quality data in drug development studies.

References

• 1. ijprajournal.com [ijprajournal.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 4. fda.gov [fda.gov]

Deuterium Labeling and its Isotope Effect on Luxabendazole Metabolism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolism of the broad-spectrum anthelmintic, Luxabendazole, and its hypothetical deuterated analogue. Due to the limited publicly available data on the metabolism of Luxabendazole, this document draws upon established principles of drug metabolism, the known metabolic pathways of structurally similar benzimidazole (B57391) compounds like albendazole, and the well-documented kinetic isotope effect of deuterium (B1214612) substitution. The information presented herein is intended to be a predictive guide to stimulate and inform further experimental investigation.

Introduction to the Isotope Effect in Drug Metabolism

Deuterium (²H), a stable isotope of hydrogen, forms a stronger covalent bond with carbon than protium (B1232500) (¹H). This difference in bond energy is the basis of the kinetic isotope effect (KIE), where the replacement of a hydrogen atom with deuterium at a site of metabolic attack can significantly slow down the rate of bond cleavage by metabolic enzymes.[1][2] This can lead to a more favorable pharmacokinetic profile, including a longer half-life, reduced formation of potentially toxic metabolites, and an overall improvement in the drug's therapeutic index.[3][4]

While specific studies on deuterated Luxabendazole are not currently available in the public domain, the principles of KIE are widely applicable in drug discovery and development.[5]

Predicted Metabolic Pathway of Luxabendazole

Luxabendazole, or methyl 5-(4-fluorophenylsulfonyloxy)benzimidazole-2-carbamate, is a benzimidazole carbamate (B1207046). Based on the metabolism of other benzimidazoles such as albendazole, it is anticipated that Luxabendazole undergoes extensive metabolism primarily in the liver. The key metabolic transformations are likely mediated by cytochrome P450 (CYP) enzymes and flavin-containing monooxygenases (FMOs).

A mutagenicity study on Luxabendazole utilized a liver S9 fraction for metabolic activation, which supports the involvement of hepatic enzymes in its biotransformation. The predicted primary metabolic pathways for Luxabendazole likely involve:

• Hydroxylation: Introduction of a hydroxyl group onto the benzimidazole ring or the phenylsulfonyloxy moiety.

• Hydrolysis: Cleavage of the carbamate or sulfonyloxy ester linkages.

• N-demethylation: Removal of the methyl group from the carbamate.

These metabolic transformations would lead to the formation of more polar metabolites that can be more readily excreted from the body.

Impact of Deuterium Labeling on Luxabendazole Metabolism: A Hypothetical Comparison

To leverage the kinetic isotope effect, deuterium atoms would be strategically placed at positions on the Luxabendazole molecule that are most susceptible to metabolic attack. By strengthening the C-H bonds at these "metabolic soft spots," the rate of metabolism can be attenuated.

This guide proposes the synthesis of a deuterated Luxabendazole analogue, "d-Luxabendazole," with deuterium substitution at key positions on the benzimidazole ring and the N-methyl group of the carbamate moiety. The following table provides a hypothetical comparison of the predicted pharmacokinetic parameters of Luxabendazole and d-Luxabendazole.

Table 1: Predicted Comparative Pharmacokinetic Parameters of Luxabendazole and d-Luxabendazole

Parameter	Luxabendazole (Predicted)	d-Luxabendazole (Hypothetical)	Rationale for Difference
Metabolic Clearance (CLm)	High	Moderate to Low	Deuterium substitution at metabolically labile sites slows down enzymatic cleavage, reducing the rate of metabolism.
Half-life (t½)	Short	Longer	A lower metabolic clearance leads to a prolonged presence of the drug in the systemic circulation.
Area Under the Curve (AUC)	Lower	Higher	Slower metabolism results in a greater overall drug exposure over time.
Formation of Metabolite M1 (Hydroxylated)	Significant	Reduced	The C-D bond is stronger than the C-H bond, making hydroxylation at the deuterated position less favorable.
Formation of Metabolite M2 (N-demethylated)	Moderate	Reduced	The N-CD₃ bond is more stable than the N-CH₃ bond, leading to a slower rate of N-demethylation.

Visualizing the Predicted Metabolic Pathway and Isotope Effect

The following diagram illustrates the predicted primary metabolic pathways of Luxabendazole and highlights the sites of deuterium labeling in the hypothetical d-Luxabendazole that would lead to an altered metabolic profile.

Caption: Predicted metabolic pathways of Luxabendazole and the inhibitory effect of deuterium labeling.

Experimental Protocols for Comparative Metabolism Studies

To validate the predicted isotope effect of deuterium labeling on Luxabendazole metabolism, the following experimental protocols are proposed.

In Vitro Metabolism Assay

Objective: To compare the rate of metabolism and metabolite formation of Luxabendazole and d-Luxabendazole in liver microsomes.

Materials:

• Luxabendazole and d-Luxabendazole

• Human liver microsomes (or from other relevant species)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard for LC-MS/MS analysis

Procedure:

• Prepare incubation mixtures containing liver microsomes, phosphate buffer, and either Luxabendazole or d-Luxabendazole in triplicate.

• Pre-warm the mixtures at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the disappearance of the parent compound and the formation of metabolites using a validated LC-MS/MS method.

Analytical Method: LC-MS/MS

Objective: To quantify Luxabendazole, d-Luxabendazole, and their respective metabolites.

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Chromatographic Conditions:

• Column: A suitable C18 reverse-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and the internal standard.

Visualizing the Experimental Workflow

The following diagram outlines the experimental workflow for the comparative in vitro metabolism study.

Caption: Workflow for in vitro comparative metabolism study.

Conclusion

The strategic application of deuterium labeling holds significant promise for optimizing the pharmacokinetic properties of Luxabendazole. Based on the well-established principles of the kinetic isotope effect and the known metabolism of similar benzimidazole compounds, it is predicted that a deuterated analogue of Luxabendazole would exhibit reduced metabolic clearance and a longer half-life. This could potentially lead to an improved therapeutic profile with enhanced efficacy and a more convenient dosing regimen.

The experimental protocols outlined in this guide provide a clear framework for researchers to empirically test these hypotheses. Such studies are crucial to unlock the full therapeutic potential of Luxabendazole and other promising drug candidates through metabolic engineering. While the information on Luxabendazole's metabolism is currently limited, the proposed approach of drawing parallels with structurally related compounds provides a rational starting point for further investigation.

References

• 1. benchchem.com [benchchem.com]
• 2. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 5. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Luxabendazole-D3 as a Surrogate Standard

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an appropriate internal standard is a critical factor in achieving reliable and reproducible results in quantitative analysis. This guide provides an objective comparison of Luxabendazole-D3 as a surrogate standard, highlighting its superior performance in accuracy and precision against other alternatives, supported by representative experimental data and detailed methodologies.

In the realm of bioanalytical method validation, regulatory bodies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established stringent guidelines to ensure data quality.[1][2] A key element of a robust bioanalytical method is the use of an internal standard to correct for variability during sample processing and analysis. Stable isotope-labeled (SIL) internal standards, such as Luxabendazole-D3, are widely considered the "gold standard" due to their chemical and physical similarity to the analyte.[3][4]

Superior Accuracy and Precision with Luxabendazole-D3

A surrogate standard, being an isotopically labeled version of the analyte, co-elutes and experiences identical ionization effects, thereby providing the most accurate correction for potential matrix effects and instrumental variability.[3][4]

To illustrate the performance of Luxabendazole-D3, the following table summarizes representative validation data for the quantification of Luxabendazole in plasma. The data demonstrates compliance with the typical acceptance criteria set forth by regulatory agencies, which generally require the mean accuracy to be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ) and the precision, expressed as the coefficient of variation (CV), not to exceed 15% (20% at the LLOQ).[1][2]

Table 1: Representative Bioanalytical Method Validation Data for Luxabendazole using Luxabendazole-D3 as a Surrogate Standard

Quality Control (QC) Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	98.5	8.2	101.2	9.5
Low	3	102.1	5.5	103.5	6.8
Medium	50	97.8	4.1	99.1	5.2
High	150	101.5	3.5	100.8	4.1

Disclaimer: The data presented in this table is representative and intended for illustrative purposes, based on typical performance of deuterated standards for similar analytes. Actual results may vary depending on the specific experimental conditions.

Comparison with a Non-Isotopically Labeled Internal Standard

To further emphasize the advantages of a deuterated surrogate standard, the following table provides a comparative view of the expected performance of Luxabendazole-D3 against a hypothetical non-isotopically labeled (structural analog) internal standard. The structural analog may exhibit different chromatographic behavior and ionization efficiency, leading to less reliable correction and, consequently, poorer accuracy and precision.

Table 2: Performance Comparison: Luxabendazole-D3 vs. a Structural Analog Internal Standard

Parameter	Luxabendazole-D3 (Surrogate Standard)	Structural Analog (Internal Standard)
Accuracy
LLOQ QC	95% - 105%	85% - 115%
Low, Mid, High QC	97% - 103%	90% - 110%
Precision (%CV)
LLOQ QC	< 10%	< 15%
Low, Mid, High QC	< 7%	< 12%
Matrix Effect	Minimal and compensated	Significant and variable
Recovery	Tracks analyte recovery closely	May differ from analyte recovery

Disclaimer: The data for the structural analog internal standard is hypothetical and serves to illustrate the potential performance differences.

Experimental Protocol: Quantification of Luxabendazole in Plasma by LC-MS/MS

This section details a typical experimental protocol for the quantification of Luxabendazole in a biological matrix using Luxabendazole-D3 as a surrogate standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the Luxabendazole-D3 working solution (internal standard).

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific precursor-to-product ion transitions for Luxabendazole and Luxabendazole-D3 would be monitored.

3. Data Analysis

• Peak areas of Luxabendazole and Luxabendazole-D3 are integrated.

• A calibration curve is constructed by plotting the peak area ratio (Luxabendazole/Luxabendazole-D3) against the nominal concentration of the calibration standards.

• The concentration of Luxabendazole in QC and unknown samples is determined from the calibration curve using the calculated peak area ratios.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the decision-making process for selecting an optimal internal standard.

Caption: Experimental workflow for bioanalytical sample analysis.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. ema.europa.eu [ema.europa.eu]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Head-to-Head Comparison: Luxabendazole and its Structural Analog, Albendazole

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a detailed comparative analysis of Luxabendazole and its close structural analog, Albendazole. Both compounds belong to the benzimidazole (B57391) class of anthelmintics, which are widely used in human and veterinary medicine to treat infections caused by parasitic worms.

It is important to note that publicly available experimental data on Luxabendazole is limited.[1] Therefore, this comparison leverages the extensive research conducted on Albendazole as a benchmark to provide a comprehensive overview. Albendazole is a well-characterized anthelmintic and serves as a relevant structural analog for evaluating the potential properties of Luxabendazole.[2]

Chemical Structures

Both Luxabendazole and Albendazole share the core benzimidazole-2-carbamate structure, which is crucial for their anthelmintic activity. The key structural difference lies in the substituent at the 5-position of the benzimidazole ring.

Luxabendazole: Features a 4-fluorophenylsulfonyloxy group at the 5-position.[1] Albendazole: Features a propylthio group at the 5-position.[3]

Mechanism of Action: Targeting the Parasite's Cytoskeleton

The primary mechanism of action for benzimidazoles, including Luxabendazole and Albendazole, is the disruption of microtubule polymerization in parasitic helminths.[4] These drugs exhibit a high affinity for the parasite's β-tubulin subunit, preventing its polymerization with α-tubulin to form microtubules. This disruption leads to the impairment of essential cellular functions that depend on a stable cytoskeleton, such as cell division, nutrient absorption (specifically glucose uptake), and intracellular transport. The ultimate consequence for the parasite is energy depletion, immobilization, and death.[4]

Caption: Mechanism of action for benzimidazole anthelmintics.

Data Presentation: Performance and Properties

The following tables summarize the available quantitative data for Luxabendazole and Albendazole.

Table 1: Comparative Anthelmintic Efficacy

Parameter	Luxabendazole	Albendazole
Spectrum of Activity	Broad-spectrum activity against nematodes, cestodes, and trematodes (adult and immature stages).[5][6]	Broad-spectrum activity against a wide range of intestinal and tissue helminths.[7][8]
Efficacy vs. Ascaris lumbricoides (Roundworm)	Data not publicly available.	Cure Rate: ~95% (single 400 mg dose).[7][8]
Efficacy vs. Hookworm (Ancylostoma duodenale & Necator americanus)	Data not publicly available.	Cure Rate: ~78% overall; ~92% for A. duodenale, ~75% for N. americanus (single 400 mg dose).[7][8]
Efficacy vs. Trichuris trichiura (Whipworm)	Data not publicly available.	Cure Rate: ~48% (single 400 mg dose).[7][8]
Efficacy vs. Enterobius vermicularis (Pinworm)	Data not publicly available.	Cure Rate: ~98% (single 400 mg dose).[7][8]
Efficacy vs. Taenia spp. (Tapeworm)	Data not publicly available.	Cure Rate: ~85% (400 mg/day for 3 days).[7][8]

Note: The lack of quantitative efficacy data for Luxabendazole in the public domain prevents a direct numerical comparison with Albendazole.

Table 2: Comparative Metabolic and Safety Profile

Parameter	Luxabendazole	Albendazole
Metabolism	Expected to be metabolized by hepatic enzymes. Studies for mutagenicity utilized S9 microsomal activation, indicating metabolic conversion.[5][6]	Poorly absorbed orally, undergoes rapid and extensive first-pass metabolism in the liver.[2] The primary active metabolite is Albendazole Sulfoxide.[3][9] Further oxidation leads to the inactive Albendazole Sulfone.[9]
Primary Metabolizing Enzymes	Data not publicly available.	Primarily Cytochrome P450 (CYP3A4) and Flavin-containing Monooxygenases (FMOs).[10]
Mutagenicity (Ames Test)	Non-mutagenic over a dose range of 0.5-2500 µ g/plate , with and without metabolic activation.[5][6]	Data not available in the provided search results.
Aqueous Solubility	Data not publicly available.	Poorly soluble in water.[11][12]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are standard in the field of anthelmintic drug development and are applicable for the evaluation of compounds like Luxabendazole and Albendazole.

In Vivo Efficacy: Fecal Egg Count Reduction Test (FECRT)

The FECRT is the most common method for assessing the in vivo efficacy of an anthelmintic drug in livestock and is a cornerstone for detecting anthelmintic resistance.

Objective: To determine the percentage reduction in parasite egg output (eggs per gram of feces) in a host animal following treatment with an anthelmintic.

Methodology:

• Animal Selection: Select a group of at least 10-15 animals with naturally acquired parasite infections. Animals should not have been treated with an anthelmintic in the preceding 6-8 weeks.[13]

• Pre-treatment Sampling (Day 0): Collect individual fecal samples directly from the rectum of each selected animal.[14]

• Treatment: Weigh each animal accurately to ensure correct dosage. Administer the anthelmintic (e.g., Luxabendazole or Albendazole) according to the manufacturer's instructions or the study protocol. A control group receiving a placebo should be included.

• Post-treatment Sampling: Collect a second fecal sample from the same, identified animals 10-14 days after treatment for benzimidazoles.[13][14]

• Fecal Egg Counting: In the laboratory, determine the number of parasite eggs per gram (EPG) of feces for each pre- and post-treatment sample using a standardized technique such as the McMaster or Mini-FLOTAC method.[13]

• Calculation of Efficacy: Calculate the percentage reduction in fecal egg count for the treated group using the following formula: FECR (%) = [1 - (Mean EPG Post-treatment / Mean EPG Pre-treatment)] x 100[15]

• Interpretation: An efficacy of 95% or greater is generally considered effective. A reduction of less than 95% may indicate the presence of drug-resistant parasites.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Albendazole | C12H15N3O2S | CID 2082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Bacterial mutagenic evaluation of Luxabendazole, a new broad spectrum anthelmintic, with the Salmonella typhimurium His- and the Escherichia coli Tryp- reversion tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Albendazole: a review of anthelmintic efficacy and safety in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Albendazole: a review of anthelmintic efficacy and safety in humans | Parasitology | Cambridge Core [cambridge.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. jddtonline.info [jddtonline.info]
• 12. mdpi.com [mdpi.com]
• 13. combar-ca.eu [combar-ca.eu]
• 14. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 15. vet.ucalgary.ca [vet.ucalgary.ca]
• 16. The Fecal Egg Count Reduction Test using the Wisconsin Sugar Flotation Technique [ksvdl.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Luxabendazole-D3

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is paramount to ensuring a safe laboratory environment and maintaining environmental compliance. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Luxabendazole-D3, drawing upon established safety procedures for analogous benzimidazole (B57391) compounds.

Immediate Safety and Handling Precautions

Before commencing any disposal procedure, it is crucial to handle Luxabendazole-D3 with the appropriate personal protective equipment (PPE). The following table summarizes the essential safety gear and handling protocols.

Personal Protective Equipment (PPE) & Handling	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact.[1]
Eye Protection	Safety glasses with side shields or goggles.	To protect eyes from dust and splashes.[1]
Lab Coat	Standard laboratory coat.	To protect skin and clothing from contamination.[1]
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust is generated.	To avoid inhalation of the compound.[1]
Handling	Avoid generating dust. Use non-sparking tools.	To minimize exposure and prevent ignition sources.[1]

Step-by-Step Disposal Protocol

The disposal of Luxabendazole-D3 should always be conducted in accordance with local, state, and federal regulations.[1][4] The following protocol provides a general guideline for its safe disposal.

• Waste Identification and Segregation:

  • Designate a specific, clearly labeled, and sealed container for Luxabendazole-D3 waste.[1]

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1]

  • Treat all uncleaned containers that held Luxabendazole-D3 as the product itself and dispose of them in the same manner.[1]

• Container Labeling:

  • The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Luxabendazole-D3," and the approximate quantity.

  • Include the date when the waste was first added to the container and the name of the responsible researcher or principal investigator.

• Storage:

  • Store the labeled hazardous waste container in a designated, secure area away from incompatible materials.[4] As a general rule, keep organic compounds separate from strong oxidizing agents, acids, and bases.[3]

  • Ensure the container is kept tightly closed except when adding waste.[2]

• Waste Collection:

  • Contact your institution's EHS department or hazardous waste management office to arrange for the collection and disposal of the chemical waste.[1]

  • Do not dispose of Luxabendazole-D3 down the drain or in regular trash.[3]

In the event of a spill, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, closed container for disposal.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Luxabendazole-D3.

Disposal workflow for Luxabendazole-D3.

References

• 1. benchchem.com [benchchem.com]
• 2. file1.lookchem.com [file1.lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Luxabendazole-D3

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Luxabendazole-D3. Adherence to these procedures is essential to ensure the safety of researchers, scientists, and drug development professionals. The following guidelines offer a direct, step-by-step approach to minimize exposure risk and establish safe operational and disposal practices.

Essential Safety Information

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment for handling Luxabendazole-D3.

PPE Category	Specification	Standard
Eye and Face Protection	Chemical safety goggles or a face shield if there is a risk of splashing.	EN166 or OSHA 29 CFR 1910.133
Skin Protection	Nitrile rubber gloves and a lab coat. Gloves should be inspected before use and changed immediately if contaminated.	EN 374
Respiratory Protection	A NIOSH-approved respirator with an appropriate particulate filter is recommended if handling outside a fume hood or if dust is generated.	NIOSH or EN 149

Operational Plan for Safe Handling

A systematic workflow is critical to maintaining a safe laboratory environment when working with Luxabendazole-D3.

1. Preparation:

• Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

• Verify that all necessary PPE is readily available and in good condition.

• Locate the nearest eyewash station and safety shower before beginning work.

2. Weighing and Transfer:

• All weighing and transfer of solid Luxabendazole-D3 must be conducted within a chemical fume hood to prevent inhalation of airborne particles.

• Use anti-static weighing paper and appropriate tools (e.g., spatula) to handle the solid material.

• Avoid creating dust. If dust is generated, ensure the fume hood is functioning correctly.

3. Dissolution:

• When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

• If heating is necessary, use a controlled heating source such as a heating mantle or water bath and monitor the process closely.

4. Post-Handling:

• Thoroughly clean the work area and any equipment used with an appropriate solvent.

• Remove and dispose of contaminated PPE in the designated chemical waste container.

• Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures

Spill Management:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated, utilizing the chemical fume hood if the spill is contained within it.

• Contain: Use an absorbent material, such as vermiculite (B1170534) or sand, to contain the spill. Do not use combustible materials like paper towels for large spills.

• Clean: Carefully sweep or scoop the contained material into a designated chemical waste container. Clean the affected area with a suitable solvent and then soap and water.

• Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous chemical waste.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

Proper disposal of Luxabendazole-D3 and associated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Solid Compound	Dispose of in a designated, sealed, and properly labeled hazardous chemical waste container.
Contaminated Materials	Items such as gloves, weighing paper, and paper towels that are contaminated with Luxabendazole-D3 should be placed in a designated, sealed waste bag or container for chemical waste.
Empty Containers	Rinse empty containers three times with an appropriate solvent. The rinsate should be collected and disposed of as hazardous chemical waste. The rinsed container can then be disposed of as regular lab glass or plastic waste.
Solutions	Collect all solutions containing Luxabendazole-D3 in a properly labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[1]

Physical and Chemical Properties

While specific data for Luxabendazole-D3 is limited, the properties of Luxabendazole provide a close approximation.

Property	Value
Molecular Formula	C₁₅H₉D₃FN₃O₅S
Molecular Weight	368.36 g/mol
Appearance	Solid
Storage Temperature	Recommended -20°C for long-term storage[2]

Note: The molecular weight has been adjusted for the deuterium (B1214612) isotopes.

Caption: Workflow for Safe Handling of Luxabendazole-D3.

This guide is intended to provide essential, immediate safety and logistical information. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive information.

References

• 1. benchchem.com [benchchem.com]
• 2. lgcstandards.com [lgcstandards.com]